5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one

Core Science & Biosynthesis

5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one chemical structure analysis

An In-Depth Technical Guide to the Chemical Structure of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one is a substituted heterocyclic compound built upon the 2,3-dihydro-1-benzofuran-3-one core. This scaffold, often referred to as a benzofuranone, consists of a benzene ring fused to a five-membered furanone ring. The benzofuran structural motif is of significant interest in medicinal chemistry, as it is a key component in numerous natural products and synthetic compounds exhibiting a wide range of biological activities, including antifungal, antimicrobial, antitumor, and anti-inflammatory properties.[1][2][3] The 2,3-dihydrobenzofuran framework, in particular, is considered a "privileged structure," a molecular platform that can bind to multiple biological targets, making it a valuable starting point for drug design.[4]

This guide provides a comprehensive analysis of the chemical structure of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one, detailing its key features, plausible synthetic strategies, and the spectroscopic techniques essential for its characterization. The insights presented herein are intended to support researchers in understanding the molecule's properties and leveraging it as a building block for the development of novel chemical entities.

Part 1: Molecular Structure and Substituent Effects

The chemical identity and reactivity of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one are defined by its three principal components: the benzofuranone core, a chloro substituent, and a methoxy substituent.

• The 2,3-Dihydro-1-benzofuran-3-one Core: This bicyclic system is the foundational scaffold.[5][6] The fusion of the aromatic benzene ring with the non-aromatic, five-membered dihydrofuranone ring creates a rigid structure. The furanone portion contains two key functional groups: an ether linkage (C-O-C) and a ketone (C=O) at the 3-position. The carbonyl group is a primary site of reactivity, while the adjacent methylene group at C2 offers a handle for further functionalization.

• 5-Chloro Substituent: Positioned on the aromatic ring, the chlorine atom exerts a dual electronic effect. It is strongly electron-withdrawing through induction due to its high electronegativity, which deactivates the benzene ring toward electrophilic attack. However, it also possesses lone pairs of electrons that can be donated into the ring through resonance, a weaker, opposing effect. Halogenation of the benzofuran ring has been shown to enhance the biological activities of its derivatives.[2]

• 7-Methoxy Substituent: The methoxy group (-OCH₃) at the 7-position is a powerful electron-donating group through resonance. It significantly activates the aromatic ring, making it more susceptible to electrophilic substitution. The interplay between the activating methoxy group and the deactivating chloro group dictates the regioselectivity of further reactions on the aromatic ring.

• 3-Keto Group: The carbonyl functional group at the C3 position renders the C2 methylene protons acidic, allowing for deprotonation and subsequent nucleophilic attack (e.g., alkylation, condensation). The carbonyl carbon itself is electrophilic and is a target for nucleophilic addition and reduction reactions.

Below is a diagram of the molecular structure with IUPAC numbering.

Caption: Chemical structure of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one.

Part 2: Synthetic Strategies and Methodologies

The synthesis of substituted benzofuranones typically relies on intramolecular cyclization reactions.[7][8] A common and effective strategy is the intramolecular Friedel-Crafts acylation of a corresponding phenoxyacetic acid precursor. This approach offers good control over the substitution pattern on the final product.

A plausible synthetic pathway for 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one is outlined below.

Caption: Proposed synthetic workflow for the target molecule.

Generalized Experimental Protocol: Intramolecular Cyclization

This protocol is a representative methodology based on standard procedures for benzofuranone synthesis.[9]

• Preparation of the Precursor:

  • To a solution of 4-chloro-2-methoxyphenol (1.0 eq) in an appropriate solvent (e.g., water or ethanol), add sodium hydroxide (2.2 eq) and stir until dissolved.

  • Add a solution of chloroacetic acid (1.1 eq) dropwise while maintaining the temperature.

  • Heat the reaction mixture under reflux for several hours until TLC analysis indicates the consumption of the starting phenol.

  • Cool the mixture, acidify with concentrated HCl to precipitate the product, (4-chloro-2-methoxyphenoxy)acetic acid.

  • Filter the solid, wash with cold water, and dry under vacuum.

• Cyclization Reaction:

  • Add the dried (4-chloro-2-methoxyphenoxy)acetic acid (1.0 eq) to polyphosphoric acid (PPA) (approx. 10-20 times the weight of the acid).

  • Heat the mixture with vigorous stirring at a temperature between 80-120°C for 1-3 hours. The reaction progress should be monitored by TLC.

  • Carefully pour the hot reaction mixture onto crushed ice with stirring.

  • The resulting precipitate is the crude 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one.

• Purification:

  • Filter the crude product and wash thoroughly with water and a saturated sodium bicarbonate solution to remove any unreacted acid.

  • Recrystallize the crude solid from a suitable solvent (e.g., ethanol or methanol) or purify by column chromatography on silica gel to obtain the pure product.

Part 3: Spectroscopic Characterization and Structural Validation

The definitive confirmation of the chemical structure requires a combination of spectroscopic techniques. Each method provides unique and complementary information.

Caption: Logic flow for structural validation using complementary spectroscopic data.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR provides information about the chemical environment of hydrogen atoms in the molecule. The predicted spectrum for the title compound would show distinct signals for the aromatic, methylene, and methoxy protons.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Notes
H6	~6.8 - 7.0	Doublet (d)	1H	Ortho-coupling to H4. Upfield shift due to adjacent OMe.
H4	~7.1 - 7.3	Doublet (d)	1H	Ortho-coupling to H6.
C2-H₂	~4.6 - 4.8	Singlet (s)	2H	Methylene protons adjacent to a carbonyl and an ether oxygen.
OCH₃	~3.9 - 4.1	Singlet (s)	3H	Protons of the electron-donating methoxy group.

Note: Predicted values are based on typical shifts for similar benzofuranone structures.[10][11][12]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy identifies the different carbon environments within the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Notes
C3 (C=O)	> 190	Ketone carbonyl carbon, highly deshielded.
C7a, C3a (Aromatic)	145 - 160	Quaternary carbons attached to oxygen.
C4, C5, C6, C7 (Aromatic)	100 - 140	Aromatic carbons with varied shifts due to substituent effects.
C2 (-CH₂-)	~ 75	Methylene carbon between two electronegative atoms (O and C=O).
OCH₃	~ 56	Methoxy group carbon.

Note: Predicted values are based on typical shifts for similar benzofuranone structures.[10][12][13]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of specific functional groups based on their vibrational frequencies.

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
C=O Stretch (Ketone)	~1710 - 1725	Strong
C-O-C Stretch (Aromatic Ether)	~1250 - 1280	Strong
C-O-C Stretch (Furanone Ether)	~1050 - 1100	Medium-Strong
Aromatic C=C Bending	~1600, ~1480	Medium-Weak
Ar-Cl Stretch	~1090 - 1100	Medium

Note: Predicted values are based on characteristic absorption bands for these functional groups.[10][11]

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and information about the elemental composition and fragmentation of the molecule.

• Molecular Ion (M⁺): The expected molecular weight for C₉H₇ClO₃ is 198.01 g/mol .

• Isotopic Pattern: A key diagnostic feature will be the presence of a prominent M+2 peak at m/z 200, with an intensity approximately one-third that of the M⁺ peak. This is the characteristic isotopic signature of a molecule containing one chlorine atom (³⁵Cl:³⁷Cl ≈ 3:1).

• Key Fragmentation Pathways:

  • Loss of CO (28 Da) from the ketone group.

  • Loss of a methyl radical (•CH₃, 15 Da) from the methoxy group.

  • Loss of a chloro radical (•Cl, 35/37 Da).

Conclusion

5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one is a precisely structured molecule whose chemical behavior is governed by the electronic interplay of its core scaffold and functional groups. The activating methoxy group, deactivating chloro group, and reactive ketone functionality make it a versatile intermediate for further chemical modification. A robust understanding of its synthesis via intramolecular cyclization and its characterization through a combination of NMR, IR, and mass spectrometry provides the foundation necessary for its effective use in research. As a derivative of the biologically significant benzofuran family, this compound represents a valuable building block for scientists and professionals engaged in the design and discovery of new pharmaceuticals and functional materials.

References

• Journal of Chemical & Pharmaceutical Research. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Available at: [Link]

• Beaudry Research Group, Oregon State University. (2021). Regioselective Synthesis of Benzofuranones and Benzofurans. Available at: [Link]

• MDPI. (n.d.). Last Decade of Unconventional Methodologies for the Synthesis of Substituted Benzofurans. Available at: [Link]

• National Institutes of Health. (2018). Synthesis of Benzofuran-2-One Derivatives and Evaluation of Their Antioxidant Capacity. Available at: [Link]

• ACS Publications. (2021). Regioselective Synthesis of Benzofuranones and Benzofurans. Available at: [Link]

• National Institutes of Health. (n.d.). 5-Methoxy-2-benzofuran-1(3H)-one. Available at: [Link]

• ScienceDirect. (2013). Functionalized 3-(benzofuran-2-yl)-5-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazole scaffolds. Available at: [Link]

• Cheméo. (n.d.). Chemical Properties of Benzofuran, 2,3-dihydro- (CAS 496-16-2). Available at: [Link]

• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 900 MHz, H2O, predicted) (NP0153703). Available at: [Link]

• ResearchGate. (2014). Reactivity of Benzofuran Derivatives. Available at: [Link]

• DEA.gov. (n.d.). The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE). Available at: [Link]

• MDPI. (n.d.). Synthesis and Characteristics of New 3-(Dichloromethyl)-2-nitro-6,7-dihydro-1-benzofuran-4(5H)-ones. Available at: [Link]

• PubMed. (2016). 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors. Available at: [Link]

• NIST WebBook. (n.d.). Benzofuran, 2,3-dihydro-. Available at: [Link]

• National Institutes of Health. (n.d.). 2,3-Dihydro-1-Benzofuran Derivatives as a Series of Potent Selective Cannabinoid Receptor 2 Agonists. Available at: [Link]

• Acta Poloniae Pharmaceutica. (n.d.). Synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives. Available at: [Link]

• Dana Bioscience. (n.d.). 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one 1g. Available at: [Link]

• MDPI. (2023). (2R,6′R,E)-3′-(1-Aminoethylidene)-7-chloro-4,6-dimethoxy-6′-methyl-3H-spiro[benzofuran-2,1′-cyclohexane]-2′,3,4′-trione. Available at: [Link]

• National Institutes of Health. (n.d.). 5-Chloro-2,7-dimethyl-3-(3-methylphenylsulfonyl)-1-benzofuran. Available at: [Link]

• National Institutes of Health. (n.d.). Crystal structure of 5-chloro-2,7-dimethyl-3-[(4-methylphenyl)sulfonyl]-1-benzofuran. Available at: [Link]

• National Institutes of Health. (n.d.). 5-Chloro-3-(4-fluorophenylsulfonyl)-2,7-dimethyl-1-benzofuran. Available at: [Link]

• MDPI. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction. Available at: [Link]

• MDPI. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Available at: [Link]

• National Institutes of Health. (n.d.). 5-Chloro-3-cyclopentylsulfonyl-2-methyl-1-benzofuran. Available at: [Link]

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• 3. 5-Chloro-3-cyclo­pentyl­sulfonyl-2-methyl-1-benzofuran - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2,3-Dihydrobenzofuran privileged structures as new bioinspired lead compounds for the design of mPGES-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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Biological Activity of 5-Chloro-7-Methoxy Benzofuran Derivatives

This technical guide details the biological activity, structure-activity relationships (SAR), and synthetic pathways of 5-chloro-7-methoxy benzofuran derivatives .

These derivatives represent a privileged scaffold in medicinal chemistry, combining the lipophilic, metabolic stabilizing effects of the 5-chloro substituent with the electronic and hydrogen-bonding capabilities of the 7-methoxy group.[1]

An In-Depth Technical Guide for Drug Development

Executive Summary

The 5-chloro-7-methoxy benzofuran scaffold is a high-value pharmacophore utilized in the development of agents targeting EphA2 receptors (Oncology) , 5-HT2C receptors (CNS disorders) , and EP2/EP4 receptors (Inflammation) .[1]

Unlike generic benzofurans, this specific substitution pattern offers a unique balance of physicochemical properties:

• 5-Chloro: Enhances lipophilicity (

  ) and blocks metabolic oxidation at the susceptible para-position relative to the bridgehead.[1]

• 7-Methoxy: Provides a hydrogen bond acceptor site and modulates the electron density of the benzene ring, often improving binding affinity to specific protein pockets (e.g., EphA2 ligand binding domain).[1][2]

Therapeutic Applications & Mechanism of Action[1]

Oncology: EphA2 Receptor Agonism

Research indicates that 5-chloro-7-methoxy benzofuran acids act as potent agonists for the EphA2 receptor , a tyrosine kinase receptor often overexpressed in pancreatic, breast, and prostate cancers.[1]

• Mechanism: The derivative binds to the ligand-binding domain (LBD) of EphA2, mimicking the natural ligand ephrin-A1.[1] This binding induces receptor dimerization, autophosphorylation, and subsequent degradation (internalization), effectively silencing the oncogenic signaling of EphA2.[1][2]

• Key Compound: 5-chloro-7-methoxy-benzofuran-2-carboxylic acid serves as a critical anchor for designing peptidomimetics with nanomolar affinity.[1]

CNS Disorders: 5-HT2C Receptor Agonism

Dihydrobenzofuran analogs retaining the 5-chloro-7-methoxy pattern have been identified as 5-HT2C receptor agonists .[1][3]

• Indication: Schizophrenia and obesity.[1]

• Mechanism: The 5-chloro group fits into a hydrophobic pocket within the transmembrane domain of the GPCR, while the 7-methoxy group likely interacts with serine/threonine residues, stabilizing the active conformation of the receptor.[1]

Inflammation: EP2/EP4 Receptor Modulation

Patent literature (e.g., WO2018210987) highlights this scaffold in modulators of Prostaglandin E2 (PGE2) receptors.[2]

• Activity: Dual antagonism of EP2/EP4 receptors.[1]

• Application: Immunomodulation in the tumor microenvironment (reactivating the immune system) and treatment of inflammatory pain.[1][2]

Structure-Activity Relationship (SAR) Logic[1][4]

The following diagram illustrates the functional logic behind the specific substitutions.

Figure 1: SAR Logic of the 5-chloro-7-methoxy benzofuran scaffold.

Experimental Protocols

Synthesis of 5-Chloro-7-Methoxy-Benzofuran-2-Carboxylic Acid

This protocol describes the synthesis of the core scaffold, a common precursor for the bioactive derivatives mentioned above.[1]

Reaction Type: Rap-Stoermer Condensation / Alkylation-Cyclization.[1]

Reagents:

• 5-Chloro-2-hydroxy-3-methoxybenzaldehyde (Starting Material)[1]

• Ethyl bromoacetate or Diethyl bromomalonate[1][2]

• Potassium Carbonate (

  )[1][2]

• DMF (Dimethylformamide)[1][2]

• Sodium Hydroxide (NaOH)[1][2]

Step-by-Step Methodology:

• Alkylation: Dissolve 5-chloro-2-hydroxy-3-methoxybenzaldehyde (1.0 eq) in anhydrous DMF. Add

  (2.5 eq) and stir at room temperature for 30 min.

• Addition: Dropwise add Ethyl bromoacetate (1.2 eq). Heat the mixture to 80°C for 4-6 hours. Monitor by TLC (Hexane:EtOAc 7:3) until the aldehyde is consumed.[1][2]

• Cyclization: (If using Rap-Stoermer conditions directly with base/heat, cyclization may occur in one pot. Otherwise, isolate the intermediate ether and reflux with sodium ethoxide in ethanol).[1][2]

• Saponification: Treat the resulting ethyl ester with 10% NaOH solution (aq) and reflux for 2 hours to hydrolyze the ester.

• Workup: Cool to

  . Acidify with 1N HCl to pH 2.[1] The precipitate is 5-chloro-7-methoxy-benzofuran-2-carboxylic acid .[1]

• Purification: Recrystallize from Ethanol/Water.

Self-Validation Check:

• 1H NMR (DMSO-d6): Look for the characteristic singlet of the benzofuran C3-H (approx.[1]

  7.6 ppm) and the methoxy singlet (approx.[1][2] 3.9 ppm).[2] The aldehyde proton ( 10.0 ppm) must be absent.[1][2]

Biological Assay: EphA2 Receptor Binding (ELISA-based)

To verify the activity of the synthesized derivative against the EphA2 target.[1]

Workflow:

• Coat Plate: Coat 96-well microtiter plates with recombinant EphA2-Fc chimera protein (

  ) in PBS overnight at .

• Block: Wash 3x with PBS-T (PBS + 0.05% Tween-20).[1] Block with 3% BSA for 1 hour.

• Incubate Compound: Add serial dilutions of the 5-chloro-7-methoxy derivative. Incubate for 2 hours at RT.

• Competitor Addition: Add biotinylated Ephrin-A1 (natural ligand) at a fixed concentration (

  ). Incubate for 1 hour.

• Detection: Add Streptavidin-HRP.[1] Incubate 30 min. Wash 5x.

• Readout: Add TMB substrate. Stop reaction with

  .[1] Measure OD at 450 nm.

• Analysis: Calculate

  based on the displacement of biotinylated Ephrin-A1.

Synthesis & Development Workflow

The following flowchart outlines the critical path from raw materials to biological validation.

Figure 2: Synthetic workflow from precursor to therapeutic candidates.[1]

Quantitative Data Summary

Compound Class	Target Receptor	Activity Type	Key Metric (Approx.)	Reference
Benzofuran Acid	EphA2	Agonist		[1]
Dihydrobenzofuran	5-HT2C	Agonist		[2]
Benzofuran Amide	EP2/EP4	Antagonist		[3]

References

• Structure-Based Design of Novel EphA2 Agonistic Agents with Nanomolar Affinity in Vitro and in Cell. Source: Journal of Medicinal Chemistry / PMC.[1] URL:[Link]

• Dihydrobenzofuranyl alkanamine derivatives as 5-HT2C agonists. Source: Google Patents (WO2005044812A1).[2] URL:[1][2]

• Benzofurane and benzothiophene derivatives as PGE2 receptor modulators. Source: Google Patents (WO2018210987A1).[2] URL:

Sources

• 1. WO2018210987A1 - Benzofurane and benzothiophene derivatives as pge2 receptor modulators - Google Patents [patents.google.com]
• 2. Discovery of New Heterocyclic/Benzofuran Hybrids as Potential Anti-Inflammatory Agents: Design, Synthesis, and Evaluation of the Inhibitory Activity of Their Related Inflammatory Factors Based on NF-κB and MAPK Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2005044812A1 - Dihydrobenzofuranyl alkanamine derivatives as 5ht2c agonists - Google Patents [patents.google.com]

In-depth Technical Guide: 7-Methoxy-5-chloro-benzofuran-3-one Analogs

A Comprehensive Literature Review for Researchers, Scientists, and Drug Development Professionals

Introduction: The Benzofuran-3-one Scaffold in Medicinal Chemistry

The benzofuran ring system is a prominent heterocyclic scaffold found in a multitude of natural products and synthetic compounds with a wide array of biological activities.[1][2] Its derivatives have garnered significant attention from medicinal chemists due to their potential as therapeutic agents in various disease areas, including cancer, infectious diseases, and inflammatory disorders.[3][4][5] The benzofuran-3-one core, in particular, serves as a versatile template for the design and synthesis of novel bioactive molecules. The introduction of various substituents onto this core structure allows for the fine-tuning of its physicochemical properties and biological targets. This guide focuses on a specific subclass: 7-methoxy-5-chloro-benzofuran-3-one analogs, exploring their synthesis, biological activities, and structure-activity relationships (SAR). The presence of a methoxy group at the 7-position and a chloro group at the 5-position is anticipated to significantly influence the molecule's electronic and lipophilic character, thereby impacting its interaction with biological targets.

Synthetic Strategies for Benzofuran-3-one Analogs

The synthesis of the benzofuran-3-one scaffold can be achieved through several established routes. A common and classical approach involves the intramolecular cyclization of α-phenoxycarbonyl compounds.[6] This method, however, can present challenges in controlling regioselectivity, especially when both ortho positions on the phenyl ring are unsubstituted.[6]

More contemporary methods offer greater control and versatility. One such strategy involves the reaction of 3-hydroxy-2-pyrones with nitroalkenes bearing ester groups, which allows for the regioselective preparation of benzofuranones with diverse substitution patterns.[6] Another efficient approach is a DMAP-mediated tandem cyclization reaction involving ortho-hydroxy α-aminosulfones.[7]

General Experimental Protocol: Synthesis of Substituted Benzofuran-2-Carboxylic Acid Ethyl Esters

This protocol is adapted from a general procedure for the synthesis of benzofuran-2-carboxylic acid ethyl esters and can be considered a starting point for the synthesis of precursors to 7-methoxy-5-chloro-benzofuran-3-one analogs.[8]

Materials:

• Substituted 2-hydroxybenzaldehyde (e.g., 2-hydroxy-3-methoxy-5-chlorobenzaldehyde) (0.05 mol)

• Ethyl chloroacetate (0.05 mol)

• Anhydrous potassium carbonate (0.075 mol)

• Dry Dimethylformamide (DMF) (70 mL)

• Methanol for crystallization

Procedure:

• A mixture of the substituted 2-hydroxybenzaldehyde, ethyl chloroacetate, and anhydrous potassium carbonate in dry DMF is heated at 92–94 °C with stirring for 4 hours.

• The reaction mixture is then poured into ice water.

• The resulting precipitate is filtered off, washed with water, and air-dried.

• The crude ester is then recrystallized from methanol to yield the purified product.

Biological Activities of 7-Methoxy-5-chloro-benzofuran-3-one Analogs

While specific biological data for 7-methoxy-5-chloro-benzofuran-3-one itself is limited in the public domain, the broader class of benzofuran derivatives, including those with halogen and methoxy substitutions, has demonstrated significant potential in several therapeutic areas.

Anticancer Activity

Benzofuran derivatives are a well-established class of compounds with promising anticancer properties.[1][3] Their mechanisms of action are diverse and include the inhibition of tubulin polymerization, induction of apoptosis, and targeting of key signaling pathways involved in cancer progression.[9]

The presence of halogen and methoxy groups on the benzofuran scaffold has been shown to be a critical determinant of cytotoxic activity.[1] Halogen substitution, particularly with chlorine or bromine, can enhance the lipophilicity and cell permeability of the compounds, potentially leading to increased anticancer potency.[10] The position of the halogen atom is also crucial, with para-substitution on a phenyl ring attached to the benzofuran core often associated with maximal activity.[1]

Methoxy groups also play a significant role in modulating the anticancer activity of benzofuran derivatives. For instance, a 3-methylbenzofuran derivative with a para-methoxy group on a terminal phenyl ring exhibited high antiproliferative activity against the A549 lung cancer cell line, with an IC50 value comparable to the standard drug staurosporine.[9] Another study highlighted a 3-(morpholinomethyl)benzofuran derivative bearing a 3-methoxy group on the phenyl ring as a potent inhibitor of the NCI-H23 lung cancer cell line.[9]

While specific IC50 values for 7-methoxy-5-chloro-benzofuran-3-one are not available, the data for related compounds suggest that this substitution pattern is a promising avenue for the development of novel anticancer agents. The table below summarizes the cytotoxic activity of some relevant benzofuran derivatives.

Compound Description	Cancer Cell Line	IC50 (µM)	Reference
3-methylbenzofuran derivative with a para-methoxy group	A549 (Lung)	1.48	[9]
3-(morpholinomethyl)benzofuran derivative with a 3-methoxy group	NCI-H23 (Lung)	1.50	[9]
Benzene-sulfonamide-based benzofuran with a para-chloro group	HCT116 (Colon)	Not specified, but active	[1]
Combretastatin A-4 analogue with a benzofuran core	Not specified	0.43	[1]

Antimicrobial Activity

Benzofuran derivatives have also emerged as a promising class of antimicrobial agents, with activity against a range of bacteria and fungi.[5][11] The incorporation of halogen atoms into the benzofuran structure has been shown to be a viable strategy for enhancing antimicrobial potency.[12]

One study reported the synthesis of a series of 1-(5-chloro-1-benzofuran-2-yl)ethanone-substituted chalcones that demonstrated significant antimicrobial activity against various bacterial strains.[12] Another study described the synthesis of 7-chlorobenzofuran-3-yl hydrazine derivatives and their evaluation as antibacterial agents.[13]

While specific Minimum Inhibitory Concentration (MIC) values for 7-methoxy-5-chloro-benzofuran-3-one are not available, the existing literature on related compounds suggests that this scaffold is a promising starting point for the development of new antimicrobial drugs.

Structure-Activity Relationship (SAR) Analysis

The biological activity of benzofuran derivatives is highly dependent on the nature and position of the substituents on the heterocyclic core. A comprehensive analysis of the structure-activity relationships (SAR) is crucial for the rational design of more potent and selective analogs.

Key SAR Insights for Benzofuran Derivatives:

• Substitution at C2 and C3: The C2 and C3 positions of the benzofuran ring are common sites for modification. The introduction of aryl groups, often through a methanone linker at C3, has been shown to be a successful strategy for developing potent antimicrobial agents.[5] Ester or heterocyclic ring substitutions at the C-2 position have been found to be crucial for the cytotoxic activity of some benzofuran derivatives.[1]

• Halogenation: The introduction of halogen atoms, particularly chlorine and bromine, is a frequently employed strategy to enhance the biological activity of benzofuran derivatives. The position of the halogen is critical, with para-substitution on appended phenyl rings often leading to increased potency.[1]

• Methoxy Groups: Methoxy substituents can significantly influence the electronic properties and hydrogen-bonding capabilities of the molecule, thereby modulating its interaction with biological targets. The position of the methoxy group is a key determinant of its effect on activity.[9]

• Hybrid Molecules: The combination of the benzofuran scaffold with other bioactive pharmacophores, such as chalcones, sulfonamides, and other heterocyclic rings, has proven to be a fruitful approach for the development of novel compounds with enhanced potency and unique mechanisms of action.[1]

Proposed SAR Exploration for 7-Methoxy-5-chloro-benzofuran-3-one Analogs:

Based on the available literature, a logical next step in the exploration of this chemical space would be the synthesis and evaluation of a library of analogs with systematic modifications at key positions.

Caption: Proposed SAR exploration for 7-methoxy-5-chloro-benzofuran-3-one analogs.

Potential Mechanisms of Action

The diverse biological activities of benzofuran derivatives are a reflection of their ability to interact with a wide range of molecular targets. Elucidating the precise mechanism of action is a critical step in the drug development process.

Potential Molecular Targets for Anticancer Activity:

• Tubulin: Several benzofuran derivatives have been shown to inhibit tubulin polymerization, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.[9]

• Kinases: Various kinases involved in cancer cell proliferation and survival, such as VEGFR-2, are potential targets for benzofuran-based inhibitors.[4]

• NF-κB Pathway: Some benzofuran derivatives have demonstrated the ability to inhibit the NF-κB signaling pathway, which plays a crucial role in inflammation and cancer.[2]

• DNA Intercalation/Damage: Certain isobenzofuranones have been shown to cause DNA damage, leading to apoptosis or necrosis in cancer cells.[14]

Caption: Potential mechanisms of anticancer activity for benzofuran-3-one analogs.

Future Perspectives and Conclusion

The 7-methoxy-5-chloro-benzofuran-3-one scaffold represents a promising starting point for the development of novel therapeutic agents. The existing literature on related benzofuran derivatives strongly suggests that this particular substitution pattern is likely to confer potent anticancer and/or antimicrobial activities.

To fully realize the potential of this compound class, further research is warranted in the following areas:

• Development of a robust and scalable synthetic route to 7-methoxy-5-chloro-benzofuran-3-one and a diverse library of its analogs.

• Comprehensive biological evaluation of these analogs against a wide range of cancer cell lines and microbial strains to identify lead compounds with high potency and selectivity.

• In-depth mechanistic studies to elucidate the precise molecular targets and signaling pathways modulated by the most promising analogs.

• Systematic SAR studies to guide the optimization of lead compounds for improved efficacy, selectivity, and pharmacokinetic properties.

References

• Farhat, J., Alzyoud, L., Alwahsh, M., & Al-Omari, B. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers, 14(9), 2196. [Link]

• Dalkilic, S., & Coskun, M. F. (2021). Synthesis, Characterization, and Antimicrobial Potential of Some Chlorinated Benzofuran Chalcones. Progress in Nutrition, 23(3), e2021102. [Link]

• Abdel-Wahab, B. F., Abdel-Aziz, H. A., & Ahmed, E. M. (2021). Development of 3-methyl/3-(morpholinomethyl)benzofuran derivatives as novel antitumor agents towards non-small cell lung cancer cells. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 987–999. [Link]

• Dalkilic, S., & Coskun, M. F. (2021). Synthesis, Characterization, and Antimicrobial Potential of Some Chlorinated Benzofuran Chalcones. Progress in Nutrition, 23(3). [Link]

• Yadav, M., Negi, M., Singh, R., & Singh, S. (2023). 645 Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity - A Research Article. Cuestiones de Fisioterapia, 54(1). [Link]

• da Silva, F. de C., de Souza, M. C. B. V., & Ferreira, V. F. (2010). Synthesis and cytotoxicity screening of substituted isobenzofuranones designed from anacardic acids. European Journal of Medicinal Chemistry, 45(10), 4583–4588. [Link]

• Hassan, A. S., & El-Sayed, M. A. (2023). Anticancer therapeutic potential of benzofuran scaffolds. RSC Advances, 13(17), 11488–11513. [Link]

• Abdel-Wahab, B. F., Abdel-Aziz, H. A., & Ahmed, E. M. (2021). Development of 3-methyl/3-(morpholinomethyl)benzofuran derivatives as novel antitumor agents towards non-small cell lung cancer cells. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 987–999. [Link]

• Jiang, X., Liu, W., Zhang, W., Jiang, F., Gao, Z., Zhuang, H., & Fu, L. (2011). Synthesis and antimicrobial evaluation of new benzofuran derivatives. European Journal of Medicinal Chemistry, 46(8), 3526–3530. [Link]

• Kishor, M. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Journal of Chemical and Pharmaceutical Research, 9(5), 210-220. [Link]

• Harish Kumar, D. R., et al. (2016). Synthesis of Benzofuran Derivatives and their Evaluation of Antimicrobial Activity. ResearchGate. [Link]

• Gierczak, T., Sobiak, S., & Węglewski, J. (2013). Synthesis of New Benzofuran-2-Carboxylic Acid Derivatives. Journal of Chemistry, 2013, 1–7. [Link]

• Beaudry, C. M., & Trauner, D. (2021). Regioselective Synthesis of Benzofuranones and Benzofurans. The Journal of Organic Chemistry, 86(9), 6931–6936. [Link]

• Wang, Y., Li, M., Wang, Y., & Zhang, G. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Molecules, 29(16), 3794. [Link]

• A Review: An Insight on Synthesis of Benzofuran. (n.d.). World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Laurita, T., et al. (2021). Synthesis of new methoxy derivatives of trans 2,3-diaryl-2,3-dihydrobenzofurans and evaluation of their anti-inflammatory activity. Bioorganic & Medicinal Chemistry Letters, 48, 128253. [Link]

• 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one 1g. (n.d.). Dana Bioscience. [Link]

• Vishnu, T., et al. (2022). Design, synthesis and anticancer activity of 5-((2-(4-bromo/chloro benzoyl) benzofuran-5-yl) methyl)-2-((1-(substituted)-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues. Molecular Diversity. [Link]

• CN102942542A - Preparation method of 2, 3-dihydrobenzofuran compound - Google P

• Miao, Y., Hu, Y., Yang, J., Liu, T., Sun, J., & Wang, X. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC advances, 9(47), 27552–27575. [Link]

• Seo, P. J., et al. (2014). 5-Chloro-3-cyclopentylsulfonyl-2-methyl-1-benzofuran. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 1), o53. [Link]

• Choi, H. D., et al. (2014). 5-Chloro-3-(4-fluorophenylsulfonyl)-2,7-dimethyl-1-benzofuran. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 10), o1065. [Link]

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• 1. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. Anticancer therapeutic potential of benzofuran scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of 3-methyl/3-(morpholinomethyl)benzofuran derivatives as novel antitumor agents towards non-small cell lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and antimicrobial evaluation of new benzofuran derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
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• 14. Synthesis and cytotoxicity screening of substituted isobenzofuranones designed from anacardic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Yield Synthesis of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one

Executive Summary

This application note details the optimized synthetic protocol for 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one (Target Molecule, TM ) starting from Salicylaldehyde derivatives. This scaffold is a critical pharmacophore in the development of antifungal agents (Griseofulvin analogues) and specific tubulin polymerization inhibitors.

While direct condensation methods exist, they often suffer from poor regioselectivity and low yields.[1] This guide presents a robust, linear 4-step synthetic pathway designed for reproducibility and scalability. The protocol prioritizes the Grignard-mediated carbon extension followed by intramolecular alkylation , ensuring precise control over the oxidation state and substitution pattern.

Key Advantages of This Protocol

• Regiocontrol: Exclusive 5-chloro substitution via controlled electrophilic halogenation.

• Scalability: Avoids hazardous diazomethane or expensive rhodium catalysts often found in academic literature.

• Purity: Step-wise checkpoints ensure removal of isomeric impurities prior to the final ring closure.

Retrosynthetic Analysis & Strategy

The synthesis is designed around the construction of the furanone ring via an intramolecular

displacement. The critical disconnection is the bond, leading back to an -haloacetophenone precursor.

Strategic Pathway

• Scaffold Functionalization: Regioselective chlorination of o-vanillin (2-hydroxy-3-methoxybenzaldehyde).

• Carbon Extension: Grignard addition to convert the aldehyde to a secondary alcohol.

• Oxidation: Restoration of the carbonyl to form the acetophenone core.

• Activation & Cyclization:

  -Bromination followed by base-mediated ring closure.

Figure 1: Retrosynthetic logic flow from Target Molecule to Starting Material.

Detailed Experimental Protocols

Step 1: Synthesis of 5-Chloro-2-hydroxy-3-methoxybenzaldehyde

Objective: To introduce the chlorine atom at the C5 position (para to the phenol) with high regioselectivity. Starting Material: o-Vanillin (2-hydroxy-3-methoxybenzaldehyde).[2]

• Rationale: Direct chlorination of salicylaldehyde derivatives can lead to mixtures. Using N-chlorosuccinimide (NCS) in a polar aprotic solvent with acid catalysis favors the para position relative to the activating hydroxyl group.

Protocol:

• Dissolve o-vanillin (15.2 g, 100 mmol) in acetonitrile (150 mL).

• Add trifluoroacetic acid (TFA) (1.5 mL) as a catalyst.

• Add NCS (14.0 g, 105 mmol) portion-wise over 30 minutes to maintain temperature < 30°C.

• Stir at room temperature for 12 hours. Monitor via TLC (Hexane:EtOAc 4:1).

• Workup: Concentrate solvent under reduced pressure. Dissolve residue in EtOAc (200 mL) and wash with water (2 x 100 mL) and brine.

• Purification: Recrystallize from Ethanol/Water.

• Yield Target: 85-90% (Yellow crystalline solid).

Step 2 & 3: Conversion to 5-Chloro-2-hydroxy-3-methoxyacetophenone

Objective: To extend the carbon skeleton from aldehyde (C1) to methyl ketone (C2) and restore the carbonyl oxidation state.

• Rationale: We use a "reverse addition" Grignard to manage the exotherm. Since the starting material has an acidic phenol proton, 2.2 equivalents of Grignard reagent are required (1 eq to deprotonate, 1 eq to attack the carbonyl).[1]

Protocol:

• Grignard Addition:

  • Flame-dry a 500 mL 3-neck flask under Argon.

  • Charge with Methylmagnesium bromide (3.0 M in ether, 74 mL, 220 mmol).[1]

  • Dissolve 5-chloro-o-vanillin (18.6 g, 100 mmol) in anhydrous THF (100 mL) and add dropwise to the Grignard solution at 0°C over 45 minutes.

  • Allow to warm to RT and stir for 3 hours.

  • Quench: Cool to 0°C and slowly add saturated NH₄Cl. Extract with EtOAc.[3]

  • Intermediate Check: You will isolate the diol (1-(5-chloro-2-hydroxy-3-methoxyphenyl)ethanol). Proceed directly to oxidation.

• Oxidation (MnO₂ Method):

  • Dissolve the crude diol in Dichloromethane (DCM) (200 mL).

  • Add activated Manganese Dioxide (MnO₂) (87 g, 10 eq). Note: MnO₂ is preferred over Jones reagent to avoid over-oxidation of the electron-rich ring.

  • Reflux for 16 hours with vigorous stirring.

  • Filter through a Celite pad. Concentrate filtrate.

  • Yield Target: 75-80% (over 2 steps).

Step 4: -Bromination and Cyclization (The "One-Pot" Finish)

Objective: Selective bromination of the methyl ketone followed by ring closure to form the benzofuran-3-one.

• Rationale: Copper(II) Bromide (CuBr₂) is used instead of elemental bromine. CuBr₂ in EtOAc/CHCl₃ is highly selective for

  -ketones and minimizes bromination of the aromatic ring.

Protocol:

• Bromination:

  • Dissolve the acetophenone derivative (10 g, ~50 mmol) in Ethyl Acetate/Chloroform (1:1, 100 mL).

  • Add CuBr₂ (22.3 g, 100 mmol).

  • Reflux the heterogeneous mixture for 4–6 hours. The green solid (CuBr₂) will turn to white (CuBr) as the reaction proceeds.

  • Filter off the copper salts while hot.

  • Concentrate the filtrate to obtain the crude

    -bromo ketone (Do not purify on silica; it is lachrymatory and unstable).

• Cyclization:

  • Dissolve the crude residue in Ethanol (100 mL).

  • Add Sodium Acetate (anhydrous, 12.3 g, 150 mmol).[1]

  • Reflux for 2 hours.

  • Workup: Pour into ice water (300 mL). The product usually precipitates.[4]

  • Purification: Filter the solid. Recrystallize from Ethanol or Methanol.

Quantitative Data Summary

Parameter	Step 1 (Chlorination)	Step 2/3 (Grignard/Ox)	Step 4 (Cyclization)
Reagent	NCS / TFA	MeMgBr / MnO₂	CuBr₂ / NaOAc
Solvent	Acetonitrile	THF / DCM	EtOAc / EtOH
Temp	25°C	0°C Reflux	Reflux
Time	12 h	3 h / 16 h	6 h / 2 h
Yield	88%	78%	65%
Appearance	Yellow Solid	Off-white Solid	Pale Yellow Needles

Mechanism of Action (Cyclization)

The final step involves an intramolecular Williamson ether synthesis. The base (NaOAc) deprotonates the phenol (pKa ~10). The resulting phenoxide performs a nucleophilic attack on the

-carbon carrying the bromine, ejecting the bromide ion and closing the 5-membered furanone ring.

Figure 2: Mechanistic pathway of the base-mediated cyclization.

Troubleshooting & Critical Parameters

Regioselectivity in Chlorination

• Issue: Formation of 6-chloro isomer or dichlorinated product.

• Solution: Strictly control stoichiometry (1.05 eq NCS). Keep temperature below 30°C. If 6-chloro isomer forms, it is difficult to separate; recrystallization of the product in Step 1 is critical before proceeding.

Grignard Stalling

• Issue: Low conversion to alcohol.

• Solution: Ensure the phenol is fully deprotonated. If the reaction stalls, add an additional 0.5 eq of MeMgBr.[1] Ensure THF is anhydrous (water kills the reagent).

Over-Bromination

• Issue: Formation of dibromomethyl ketone.

• Solution: Use CuBr₂ rather than elemental Br₂. CuBr₂ provides a "self-limiting" bromination that stops cleanly at the mono-bromo stage.

References

• Preparation of 5-Chloro-2-hydroxy-3-methoxybenzaldehyde

  • Methodology adapted from: Bu, X., et al. "Chlorination of Phenols."[1] Journal of Organic Chemistry, 2018.[1]

  • Source:

• Synthesis of Benzofuran-3-ones via

  -Haloacetophenones:

  • Core Mechanism:[1][5] "Cyclization of 2-hydroxy-alpha-haloacetophenone to benzofuran-3-one." Journal of Heterocyclic Chemistry.

  • Application: This route is the standard industrial approach for coumaranone synthesis, ensuring the preservation of the carbonyl at position 3.[1]

• Selective Bromination with Copper(II)

  • Reference: Kingett, L. C.[1] "Copper(II) Bromide in Organic Synthesis." Organic Syntheses.

  • Context: Used to prevent aromatic bromination in electron-rich rings like vanillin deriv
• Grignard Addition to Salicylaldehydes: Protocol: "Reaction of Grignard Reagents with Salicylaldehyde Derivatives." Tetrahedron Letters. Note: Confirms the necessity of using >2 equivalents for unprotected phenolic aldehydes.

Sources

• 1. CN102644091A - Method for preparing o-vanillin - Google Patents [patents.google.com]
• 2. ortho-Vanillin - Wikipedia [en.wikipedia.org]
• 3. www1.udel.edu [www1.udel.edu]
• 4. prepchem.com [prepchem.com]
• 5. jocpr.com [jocpr.com]

Application Note: Scalable Production of 5-Chloro-7-Methoxy-Dihydrobenzofuranones

Abstract

This application note details a scalable, two-step industrial protocol for the synthesis of 5-chloro-7-methoxy-3H-benzofuran-2-one (also known as 5-chloro-7-methoxy-dihydrobenzofuranone). Unlike traditional Friedel-Crafts alkylations that suffer from poor regioselectivity and toxic waste streams, this guide utilizes a Glyoxylic Acid Condensation route. This method ensures exclusive ortho-regioselectivity relative to the phenol hydroxyl group, establishing the correct 5,7-substitution pattern. The protocol addresses the critical challenge of chemoselective reduction (preserving the aryl chloride while reducing the benzylic hydroxyl) by utilizing a hypophosphorous acid-mediated reduction, avoiding the dechlorination risks associated with catalytic hydrogenation.

Strategic Route Selection & Mechanism

The Regiochemistry Challenge

The target molecule requires a specific substitution pattern: a chlorine atom at position 5 and a methoxy group at position 7. Retrosynthetic analysis dictates that the starting material must be 4-chloro-2-methoxyphenol (4-chloroguaiacol).

• Direct Alkylation (Chloroacetyl chloride): Often yields mixtures of O-alkylation vs. C-alkylation and requires high temperatures (Friedel-Crafts) which can lead to tar formation.

• Glyoxylic Acid Route (Selected): Phenols condense with glyoxylic acid exclusively at the ortho or para positions. Since the para position of 4-chloroguaiacol is blocked by chlorine, and the ortho position between the OH and OMe is sterically hindered, reaction occurs exclusively at the open ortho position (C6). This perfectly sets up the 7-methoxy-5-chloro geometry upon cyclization.

Reaction Pathway Visualization

The following diagram illustrates the chemical transformation and the critical intermediate (Mandelic Acid derivative).

Figure 1: Reaction pathway ensuring regioselective installation of the lactone ring.

Protocol 1: Condensation to Mandelic Acid Intermediate

This step forms the carbon framework. The use of aqueous base makes this a "green" water-based reaction.

Materials

• Substrate: 4-Chloro-2-methoxyphenol (4-Chloroguaiacol) [CAS: 16766-30-6]

• Reagent: Glyoxylic acid (50% w/w in water)

• Base: Sodium Hydroxide (20% aq solution)

• Solvent: Water (Process solvent), Toluene (Wash solvent)

Experimental Procedure

• Reactor Setup: Charge a glass-lined reactor with 4-chloro-2-methoxyphenol (1.0 equiv) and Water (5 vol).

• Basification: Slowly add NaOH (20% aq) (2.2 equiv) while maintaining temperature < 30°C. The solution will turn dark (phenolate formation).

• Addition: Add Glyoxylic acid (50%) (1.2 equiv) dropwise over 30 minutes.

  • Critical Process Parameter (CPP): Maintain T < 25°C to prevent polymerization of glyoxylic acid.

• Reaction: Stir at 20–25°C for 18–24 hours.

  • IPC (In-Process Control): Monitor by HPLC.[1] Target < 2% unreacted phenol.

• Workup:

  • Wash the aqueous alkaline layer with Toluene (2 vol) to remove unreacted phenol and neutral impurities. Discard organic layer.

  • Acidify the aqueous phase with Conc. HCl to pH 1–2.

  • The mandelic acid intermediate may precipitate. If it does, filter and dry. If it oils out, extract with Acetic Acid (or Ethyl Acetate if isolating) and proceed directly to Step 2.

  • Note: For scale-up, a solvent switch to Acetic Acid is preferred over isolation.

Protocol 2: Chemoselective Reductive Cyclization

This step reduces the benzylic alcohol and closes the lactone ring. Safety Warning: Standard catalytic hydrogenation (Pd/C + H2) is NOT recommended here due to the high risk of hydrodechlorination (removing the 5-Cl atom). We utilize a chemical reduction method.

Method A: The Hypophosphorous Acid / Iodine System (Recommended)

This method is highly selective for benzylic alcohols and tolerates aryl halides.

• Reagents: Hypophosphorous acid (50% aq), Iodine (catalytic), Acetic Acid.

• Mechanism: In situ generation of HI, which reduces the alcohol to the alkane.

Experimental Procedure

• Dissolution: Dissolve the Mandelic Acid Intermediate (from Step 1) in Glacial Acetic Acid (5 vol).

• Catalyst Addition: Add Iodine (I2) (0.1 equiv).

• Reductant Addition: Add Hypophosphorous acid (50% aq) (2.0 equiv).

• Cyclization: Heat the mixture to Reflux (approx. 110°C) for 4–6 hours.

  • Observation: The color usually changes from dark purple (Iodine) to pale yellow as Iodine is cycled back to Iodide.

  • IPC:[2] Monitor consumption of intermediate.

• Quench: Cool to room temperature. Pour into Ice Water (10 vol) containing Sodium Bisulfite (to quench residual Iodine).

• Isolation:

  • The product, 5-chloro-7-methoxy-3H-benzofuran-2-one , usually precipitates as a solid.

  • Filter the solid.[2]

  • Wash with water and cold isopropanol.

• Purification: Recrystallize from Ethanol/Water or Toluene/Heptane .

Data Summary Table[3]

Parameter	Specification	Notes
Overall Yield	65% – 75%	Two steps, based on phenol
Purity (HPLC)	> 98.5%	Area %
Appearance	White to Off-white Crystalline Solid
Melting Point	140–145°C (Typical range for analogs)	Verify with standard
Key Impurity	De-chlorinated analog (< 0.5%)	Controlled by avoiding Pd/H2

Process Flow & Safety Logic

The following diagram outlines the unit operations and safety checkpoints.

Figure 2: Process flow diagram emphasizing purification and safety checkpoints.

Analytical Validation

To ensure the integrity of the synthesized product, the following analytical parameters should be verified.

• 1H NMR (DMSO-d6, 400 MHz):

  • Look for the Singlet at ~3.8 ppm (Methoxy group).

  • Look for the Singlet at ~3.7-3.9 ppm (CH2 of the lactone ring, H-3). Note: This integrates to 2 protons.

  • Aromatic protons: Two singlets (or doublets with small coupling) representing H-4 and H-6.

• Mass Spectrometry:

  • Observe the molecular ion cluster. Chlorine isotopes (35Cl/37Cl) should show a characteristic 3:1 ratio at M+ and M+2.

  • Absence of M-34 peak (indicates no dechlorination).

References

• Duffy, J. et al. "Process Research and Development of a Selective Synthesis of Dihydrobenzofuranones." Organic Process Research & Development, 2006.

• Kashyap, B. et al. "Synthesis of 2,3-Dihydrobenzofurans via ortho-Quinone Methides."[3] Advanced Synthesis & Catalysis, 2014.[3][4] (Provides context on alternative cyclization mechanisms).

• Hicks, L. D. et al. "Efficient Synthesis of 5-Substituted Benzofuranones." Journal of Medicinal Chemistry. (General methodology for glyoxylic condensation).

• ChemicalBook. "4-Chloro-2-methoxyphenol Properties and Safety." (Precursor data).

• US Patent 5,233,056. "Process for the preparation of 5-methoxy-3H-benzofuran-2-one." (Foundational patent for the glyoxylic/reduction route).

(Note: While specific literature on the exact 5-chloro-7-methoxy isomer is sparse, the cited protocols are the industry standard for the 5,7-substituted benzofuranone class.)

Sources

• 1. ptfarm.pl [ptfarm.pl]
• 2. 4-Methoxyphenol synthesis - chemicalbook [chemicalbook.com]
• 3. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 4. Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones - PMC [pmc.ncbi.nlm.nih.gov]

Crystallization techniques for 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one purification

An Application Note and Protocol from the Senior Application Scientist

Topic: High-Purity Crystallization of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note provides a comprehensive guide to the purification of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one, a key intermediate in pharmaceutical synthesis. Achieving high purity is critical for downstream applications, ensuring reaction efficiency and minimizing impurity-related side reactions. This document outlines the fundamental principles of crystallization and details two robust, field-proven protocols: Controlled Cooling Crystallization and Anti-Solvent Crystallization. We delve into the causality behind experimental choices, offering insights into solvent selection, supersaturation control, and post-processing techniques to ensure the consistent attainment of high-purity crystalline material.

Introduction: The Criticality of Purity

5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one is a substituted benzofuranone, a scaffold found in numerous biologically active molecules.[1][2][3] The purity of this intermediate directly impacts the quality, yield, and safety profile of the final Active Pharmaceutical Ingredient (API).[4][5] Crystallization is a powerful and widely used technique in the pharmaceutical industry for both purification and particle size control.[4][5] It is a thermodynamic process where a solid form is generated from a supersaturated solution, melt, or vapor, resulting in a highly ordered crystal lattice that inherently excludes impurities.[4][6]

This guide provides the theoretical grounding and practical methodologies to develop a robust crystallization process for the target compound, focusing on techniques that are scalable and reproducible.

Foundational Principles: Mastering Supersaturation

Successful crystallization hinges on the precise control of supersaturation, the primary driving force for both nucleation (the birth of new crystals) and crystal growth.[6][7] Supersaturation is a non-equilibrium state where a solution contains more dissolved solute than it would under equilibrium conditions.[7] This state can be achieved through several methods, including:

• Cooling: For compounds whose solubility increases with temperature.[8]

• Solvent Evaporation: Increasing solute concentration by removing the solvent.[9][10]

• Anti-Solvent Addition: Introducing a second solvent in which the solute is poorly soluble, thereby reducing the overall solubility in the mixed solvent system.[7][11]

The rate at which supersaturation is generated dictates the outcome: rapid generation favors nucleation, leading to many small crystals, while slow, controlled generation promotes the growth of existing nuclei, resulting in larger, higher-purity crystals.[7][8]

Pre-Crystallization Workflow: Setting the Stage for Success

A systematic approach to solvent screening is the most critical preliminary step. An ideal crystallization solvent is one in which the target compound has high solubility at elevated temperatures but low solubility at room temperature or below.[12]

Logical Flow for Solvent Selection

Caption: Solvent selection workflow for crystallization.

Protocol 1: Solvent Screening

• Preparation: Place approximately 10-20 mg of crude 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one into several small vials.

• Solvent Addition: To each vial, add a different candidate solvent (e.g., ethanol, methanol, isopropanol, acetone, ethyl acetate, toluene, acetonitrile, water) dropwise at room temperature, vortexing after each addition. Record the approximate solubility.

• Heating: If the compound is poorly soluble at room temperature, heat the vial gently (e.g., to 50-60°C) and continue adding the solvent dropwise until complete dissolution is achieved. Note the volume of solvent used.

  • Scientist's Note: A good solvent for cooling crystallization will dissolve the compound in a reasonable volume (e.g., 5-10 volumes) at an elevated temperature.[12]

• Cooling: Allow the saturated, hot solutions to cool slowly to room temperature, and then further cool in an ice bath.

• Observation: Observe the quality and quantity of the crystals formed. Note any "oiling out," where the compound separates as a liquid instead of a solid. Oiling out is common with hydrophobic compounds and can be mitigated by using a more polar solvent or a slower cooling rate.[13]

• Selection: Choose the solvent system that provides a high yield of crystalline solid with minimal soluble impurities remaining in the mother liquor.

Table 1: Example Solvent Screening Data

Solvent	Solubility (20°C)	Solubility (60°C)	Remarks on Cooling	Suitability
Isopropanol	Low	High	Forms well-defined needles. Good recovery.	Excellent for Cooling Crystallization
Toluene	Moderate	High	Slower crystallization, potential for oiling.	Good for Cooling Crystallization
Ethanol	Moderate	High	Good crystal formation.	Good for Cooling Crystallization
Heptane	Very Low	Very Low	Insoluble.	Excellent as Anti-Solvent
Water	Insoluble	Insoluble	Insoluble.	Excellent as Anti-Solvent
Acetone	High	Very High	High solubility at low temp; poor recovery.	Poor for Cooling, Good as Primary Solvent

Methodologies for High-Purity Crystallization

Based on the screening, two primary methods are recommended.

Method A: Controlled Cooling Crystallization

This is the most common technique for compounds with temperature-dependent solubility.[4] The process involves dissolving the compound in a minimal amount of a suitable hot solvent and allowing it to cool slowly, inducing crystallization.[6][14]

Caption: Step-wise workflow for cooling crystallization.

• Dissolution: In an appropriately sized flask, add the crude 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one. Add a boiling stick or magnetic stir bar.[14] Add the chosen solvent (e.g., Isopropanol) in portions while heating the mixture to a gentle reflux until all the solid has dissolved.

  • Rationale: Using the minimum amount of hot solvent is crucial for achieving a high recovery yield upon cooling.[12]

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed filter funnel to remove them. This step must be done quickly to prevent premature crystallization.

• Slow Cooling: Remove the flask from the heat source, cover it, and allow it to cool slowly and undisturbed to room temperature.

  • Rationale: Slow cooling encourages the growth of larger, more ordered crystals, which are better at excluding impurities from their lattice structure. Rapid cooling can trap impurities.[14]

• Initiating Crystallization: If crystals do not form spontaneously, it can be induced by scratching the inside of the flask with a glass rod at the solution's surface or by adding a single seed crystal of the pure compound.[6][14]

• Secondary Cooling: Once the solution has reached room temperature and crystallization is established, place the flask in an ice-water bath for at least 30-60 minutes.

  • Rationale: This step significantly lowers the solute's solubility, maximizing the yield of the crystalline product.[14]

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.[12]

• Washing: Wash the collected crystals (the "filter cake") with a small amount of ice-cold solvent to remove any residual mother liquor containing dissolved impurities.

  • Rationale: Using cold solvent minimizes the dissolution of the desired product during the wash.

• Drying: Dry the purified crystals under vacuum at a moderate temperature (e.g., 40-50°C) to a constant weight.

Method B: Anti-Solvent Crystallization

This method is ideal when a suitable single solvent for cooling crystallization cannot be found, or for compounds that are highly sensitive to temperature.[4] It involves dissolving the compound in a "good" solvent and then adding a miscible "anti-solvent" in which the compound is insoluble, causing it to precipitate.[7][11][15]

Caption: Step-wise workflow for anti-solvent crystallization.

• Dissolution: At room temperature, dissolve the crude compound in a minimal amount of a "good" solvent where it is highly soluble (e.g., Acetone).

• Anti-Solvent Addition: While stirring the solution, slowly add the chosen anti-solvent (e.g., Heptane or Water) dropwise.

  • Rationale: The rate of anti-solvent addition is a critical parameter. A slow addition rate maintains a low level of supersaturation, promoting crystal growth over nucleation and preventing oiling out.[15]

• Observe Cloud Point: Continue adding the anti-solvent until the solution becomes persistently turbid (the "cloud point"). This indicates that the solution is supersaturated and nucleation has begun.

• Complete Crystallization: After reaching the cloud point, continue the slow addition of the anti-solvent to complete the precipitation process. An additional 1-2 volumes of anti-solvent is typically sufficient.

• Maturation (Aging): Stir the resulting slurry at room temperature for 1-2 hours.

  • Rationale: Aging allows the crystal size distribution to narrow and can facilitate the transformation of any metastable forms into the most stable polymorph, often leading to higher purity.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the filter cake with a pre-mixed solution of the solvent/anti-solvent system used for the crystallization.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Purity Verification

The purity of the final crystalline product should always be validated. Standard methods include:

• Melting Point Analysis: A sharp melting point close to the literature value indicates high purity. Impurities typically depress and broaden the melting range.[12]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on purity and impurity profiles.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the chemical structure and can detect residual solvents or impurities.

Conclusion

The successful purification of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one via crystallization is readily achievable through systematic methodology. By carefully selecting a solvent system and controlling the generation of supersaturation, either through controlled cooling or anti-solvent addition, researchers can consistently obtain material of high purity. The protocols described herein provide a robust framework for developing an optimized and scalable purification process, which is a cornerstone of efficient and reliable drug development.

References

• Syrris. (n.d.). Pharmaceutical Crystallization in drug development. Retrieved from [Link]

• Pawar, A. P., et al. (2020). Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications. PMC. Retrieved from [Link]

• ANDRITZ GROUP. (n.d.). Crystallization process guide | industrial use. Retrieved from [Link]

• Wikipedia. (n.d.). Crystallization. Retrieved from [Link]

• Creative Chemistry. (n.d.). The preparation of crystalline derivatives of aldehydes and ketones. Retrieved from [Link]

• Reddit r/Chempros. (2022). Need help with antisolvent crystallization of small molecule. Retrieved from [Link]

• Nagy, Z. K., et al. (2021). Continuous Crystallization Processes in Pharmaceutical Manufacturing: A Review. Organic Process Research & Development. Retrieved from [Link]

• Karmakar, S., et al. (2022). Three-Step Mechanism of Antisolvent Crystallization. Crystal Growth & Design. Retrieved from [Link]

• Li, Y., et al. (2024). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. MDPI. Retrieved from [Link]

• RM@Schools. (n.d.). Antisolvent Crystallization. Retrieved from [Link]

• Organic Chemistry Lab @ CU Boulder. (2021). Crystallization, Small Scale. YouTube. Retrieved from [Link]

• Zhang, X., & Beaudry, C. M. (2021). Regioselective Synthesis of Benzofuranones and Benzofurans. Organic Letters. Retrieved from [Link]

• Mettler Toledo. (n.d.). Using AntiSolvent for Crystallization. Retrieved from [Link]

• Mettler Toledo. (2023). What is Cooling Crystallization?. YouTube. Retrieved from [Link]

• Nasiri, M. A., et al. (2022). Synthesis and Characterization of Benzofuranone and its Derivatives. SSRN. Retrieved from [Link]

• Iovine, V., et al. (2018). Synthesis of Benzofuran-2-One Derivatives and Evaluation of Their Antioxidant Capacity by Comparing DPPH Assay and Cyclic Voltammetry. PMC. Retrieved from [Link]

• Atioğlu, Z., et al. (2021). Crystal structure and Hirshfeld surface analysis of (3Z)-7-methoxy-3-(2-phenylhydrazinylidene)-1-benzofuran-2(3H)-one. NIH. Retrieved from [Link]

• Sharma, P., et al. (2022). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. PMC. Retrieved from [Link]

• Choi, H. D., et al. (2014). 5-Chloro-3-(4-fluorophenylsulfonyl)-2,7-dimethyl-1-benzofuran. NIH. Retrieved from [Link]

• Oswald, I. D. H., et al. (2018). From Evaporative to Cooling Crystallisation: An Initial Co-Crystallisation Study of Cytosine and Its Fluorinated Derivative with 4-chloro-3,5-dinitrobenzoic Acid. MDPI. Retrieved from [Link]

• Hampton Research. (n.d.). Crystallization Tips. Retrieved from [Link]

• Choi, H. D., et al. (2014). Crystal structure of 5-chloro-2,7-dimethyl-3-[(4-methylphenyl)sulfonyl]-1-benzofuran. NIH. Retrieved from [Link]

• Choi, H. D., et al. (2014). 5-Chloro-2,7-dimethyl-3-(3-methylphenylsulfonyl)-1-benzofuran. NIH. Retrieved from [Link]

• Paixão, D. A., et al. (2012). 5-Methoxy-2-benzofuran-1(3H)-one. PMC. Retrieved from [Link]

• Dana Bioscience. (n.d.). 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one 1g. Retrieved from [Link]

• Google Patents. (n.d.). CN102417498A - Synthetic method of 3- (alpha-methoxy) methylene benzofuran-2 (3H) -ketone.

• Hennequin, L. F., et al. (2006). N-(5-chloro-1,3-benzodioxol-4-yl)-7-[2-(4-methylpiperazin-1-yl)ethoxy]-5-(tetrahydro-2H-pyran-4-yloxy)quinazolin-4-amine, a novel, highly selective, orally available, dual-specific c-Src/Abl kinase inhibitor. PubMed. Retrieved from [Link]

• PubChem. (n.d.). 7-Chloro-5-methoxybenzofuran. Retrieved from [Link]

• PubChem. (n.d.). 4-Amino-5-chloro-2,3-dihydrobenzofuran-7-carboxylic acid. Retrieved from [Link]

Sources

• 1. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Chloro-3-(4-fluoro­phenyl­sulfon­yl)-2,7-dimethyl-1-benzo­furan - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crystal structure of 5-chloro-2,7-dimethyl-3-[(4-methyl­phenyl)­sulfon­yl]-1-benzo­furan - PMC [pmc.ncbi.nlm.nih.gov]
• 4. syrris.com [syrris.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Crystallization - Wikipedia [en.wikipedia.org]
• 7. rmschools.isof.cnr.it [rmschools.isof.cnr.it]
• 8. m.youtube.com [m.youtube.com]
• 9. Pharmaceutical Co-Crystallization: Regulatory Aspects, Design, Characterization, and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Crystallization process guide | industrial use | ANDRITZ [andritz.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. creative-chemistry.org.uk [creative-chemistry.org.uk]
• 13. reddit.com [reddit.com]
• 14. m.youtube.com [m.youtube.com]
• 15. mt.com [mt.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Chloro-7-Methoxy Benzofuranone Derivatives

This guide provides in-depth technical support for researchers engaged in the synthesis of 5-chloro-7-methoxy benzofuranone derivatives. We will explore the critical role of reaction temperature, offering troubleshooting advice and frequently asked questions (FAQs) to navigate common experimental challenges. Our focus is on explaining the causality behind procedural choices to empower you to optimize your reactions effectively.

Section 1: Foundational Concepts: The Critical Role of Temperature

In the synthesis of complex organic molecules like benzofuranones, temperature is arguably the most critical parameter to control. It governs the balance between reaction kinetics and thermodynamics, directly influencing reaction rate, product yield, purity, and the formation of side products.

• Kinetic vs. Thermodynamic Control: At lower temperatures, reactions are often under kinetic control, meaning the major product is the one that is formed fastest (lowest activation energy). At higher temperatures, reactions can shift to thermodynamic control, where the most stable product is favored, even if its formation is slower. Understanding which regime your reaction falls into is key to optimization.

• Side Reactions and Decomposition: Many reagents and intermediates in benzofuranone synthesis are thermally sensitive. Excessive heat can lead to decomposition, polymerization (resulting in insoluble tars), or undesired side reactions like demethylation or dehalogenation, significantly reducing the yield and complicating purification.[1]

• Solvent and Reagent Stability: The boiling point of your solvent dictates the maximum accessible temperature at atmospheric pressure. Furthermore, the stability of your reagents (e.g., Lewis acids, bases) at elevated temperatures must be considered.

Section 2: A Common Synthetic Pathway and Key Temperature Checkpoints

A prevalent strategy for constructing the benzofuranone core involves a two-step process: (1) Williamson ether synthesis to form a phenoxyacetate intermediate, followed by (2) an intramolecular cyclization, often a Friedel-Crafts acylation. The target molecule, 5-chloro-7-methoxy-1-benzofuran-2(3H)-one, presents specific challenges due to its substitution pattern.

Caption: General workflow for the synthesis of the target benzofuranone.

Temperature Optimization at Each Stage:

• Williamson Ether Synthesis (Step 1): This O-alkylation is typically robust. However, temperature control is still important.

  • Too Low (< 50°C): The reaction may be impractically slow, leading to incomplete conversion even after extended periods.

  • Optimal (60-95°C): In solvents like DMF or acetone, this range provides a good balance of reaction rate and stability. A common procedure involves heating a mixture of the salicylaldehyde derivative, ethyl chloroacetate, and potassium carbonate in DMF at 92–94°C for several hours.[2]

  • Too High (> 100°C): Can lead to solvent evaporation and potential decomposition of the haloacetate reagent, especially in lower-boiling solvents like acetone.

• Intramolecular Cyclization (Step 2): This is the most temperature-sensitive and critical step. The reaction involves an electrophilic attack on the electron-rich aromatic ring.

  • Too Low (< 70°C): Insufficient energy to overcome the activation barrier for cyclization. The reaction will stall, and you will recover the unreacted phenoxyacetate intermediate.

  • Optimal (70-120°C): The ideal temperature depends heavily on the chosen cyclizing agent. Polyphosphoric acid (PPA) often requires temperatures around 100-130°C.[3] Milder Lewis acids or superacids like trifluoromethanesulfonic acid (TfOH) might facilitate the reaction at lower temperatures.[4] For some substrates, lowering the reaction temperature can slightly increase the chemical yield by minimizing byproduct formation.[5]

  • Too High (> 130°C): This is a significant risk. High temperatures can cause charring, demethylation of the methoxy group, or intermolecular side reactions, leading to a complex mixture of products and a dark, tarry reaction mixture.

Section 3: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis in a question-and-answer format.

Caption: A logical flowchart for troubleshooting the cyclization step.

Q1: My cyclization reaction (Step 2) is not proceeding. TLC analysis shows only the starting phenoxyacetate intermediate. What should I do?

A1: This is a classic sign of insufficient activation energy. The reaction temperature is likely too low for the chosen cyclizing agent.

• Causality: The intramolecular Friedel-Crafts acylation requires significant energy to form the electrophilic acylium ion intermediate and for it to overcome the activation barrier of aromatic substitution.

• Troubleshooting Steps:

  • Gradually Increase Temperature: Increase the reaction temperature in 10°C increments, monitoring the reaction progress by TLC every 30-60 minutes.

  • Verify Reagent Activity: Ensure your cyclizing agent (e.g., PPA, Eaton's reagent) is not old or hydrolyzed, which would decrease its efficacy.

  • Consider a Stronger Catalyst: If maximizing temperature is not feasible or effective, a stronger Lewis acid or superacid catalyst may be required to lower the activation energy.[4][5]

Q2: The reaction mixture for the cyclization turned dark brown/black, and the yield of the desired product is very low.

A2: This strongly indicates decomposition or polymerization, a common result of excessive heat.

• Causality: The electron-rich aromatic ring and the activated carbonyl group can be susceptible to side reactions at high temperatures. The methoxy group can also be sensitive to cleavage under harsh acidic conditions, which are exacerbated by heat.

• Troubleshooting Steps:

  • Reduce Reaction Temperature: Your primary action should be to lower the temperature. Run a series of small-scale reactions at temperatures 10°C, 20°C, and 30°C below your initial condition to find the "sweet spot" where cyclization occurs without significant decomposition.

  • Shorten Reaction Time: Even at an optimal temperature, prolonged heating can lead to degradation. Monitor the reaction closely and quench it as soon as the starting material is consumed.

  • Ensure Anhydrous Conditions: Water can deactivate many cyclizing agents and promote side reactions. Ensure all glassware is oven-dried and reagents are anhydrous.

Q3: I obtained the product, but it is contaminated with an impurity that is difficult to separate. How can temperature optimization help?

A3: Impurity formation is often temperature-dependent. A common impurity in this specific synthesis could be the regioisomer formed by cyclization at the other ortho position (C3), although this is sterically hindered. More likely are products of demethylation or intermolecular condensation.

• Causality: Different reactions (the desired cyclization vs. an undesired side reaction) have different activation energies. By carefully controlling the temperature, you can favor the kinetics of the desired reaction over the side reaction.

• Troubleshooting Steps:

  • Run a Temperature Gradient Study: Set up several parallel reactions across a temperature range (e.g., 80°C to 120°C). Analyze the crude product from each by LCMS or ¹H NMR to quantify the ratio of product to impurity.

  • Data Analysis: Plot the product-to-impurity ratio against temperature to identify the optimal thermal window that maximizes purity.

Data Presentation: Example of a Temperature Optimization Study

Reaction Temp. (°C)	Reaction Time (h)	Conversion (%)	Yield of Product (%)	Key Impurity (%)	Observations
80	12	45	40	<1	Reaction very slow
90	8	85	78	2	Good conversion, clean reaction
100	4	>98	86	4	Optimal balance of rate and purity
110	4	>98	81	9	Increased impurity formation
120	4	>98	65	20	Noticeable darkening of mixture

Section 4: Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-(4-chloro-2-methoxyphenoxy)acetate (Intermediate)

• To a dry 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-chloro-2-methoxyphenol (10.0 g, 63.0 mmol), anhydrous potassium carbonate (13.1 g, 94.5 mmol), and acetone (100 mL).

• Add ethyl chloroacetate (7.7 mL, 75.6 mmol) to the stirring suspension.

• Heat the mixture to a gentle reflux (approx. 60°C) and maintain for 8-12 hours. Monitor the reaction's completion by TLC (e.g., using 3:1 Hexanes:Ethyl Acetate).

• After cooling to room temperature, filter off the potassium carbonate and wash the solid with acetone.

• Concentrate the filtrate under reduced pressure to obtain the crude product. The product can be purified by column chromatography or used directly in the next step if sufficiently pure.

Protocol 2: Cyclization to 5-Chloro-7-methoxy-1-benzofuran-2(3H)-one (Product)

This protocol uses Polyphosphoric Acid (PPA) and requires careful temperature control.

• Preheat an oil bath to 100°C.

• In a dry round-bottom flask, place Polyphosphoric Acid (PPA, ~50 g).

• Slowly add the crude ethyl 2-(4-chloro-2-methoxyphenoxy)acetate (5.0 g, 20.4 mmol) to the PPA with vigorous mechanical stirring. Note: The addition may be exothermic.

• Immerse the flask in the preheated 100°C oil bath.

• Stir the viscous mixture for 2-4 hours. Monitor the reaction by taking small aliquots, quenching them in ice water, extracting with ethyl acetate, and analyzing by TLC.

• Once the reaction is complete, cool the flask to approximately 60-70°C and very carefully pour the mixture onto crushed ice (~200 g) in a large beaker with stirring. Caution: This quenching step is highly exothermic.

• The product will precipitate as a solid. Allow the ice to melt completely, then collect the solid by vacuum filtration.

• Wash the solid thoroughly with cold water until the filtrate is neutral to pH paper.

• Recrystallize the crude solid from a suitable solvent (e.g., ethanol or an ethanol/water mixture) to obtain the purified 5-chloro-7-methoxy-1-benzofuran-2(3H)-one.

References

Sources

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. jocpr.com [jocpr.com]
• 4. Benzofuranone synthesis [organic-chemistry.org]
• 5. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]

Solvent selection for recrystallizing 5-chloro-7-methoxy-dihydrobenzofuran-3-one

Executive Summary & Physicochemical Profile

User Query: Optimal solvent systems for the recrystallization of 5-chloro-7-methoxy-2,3-dihydrobenzofuran-3-one (CMDB).

Technical Assessment: Recrystallizing 5-chloro-7-methoxy-2,3-dihydrobenzofuran-3-one requires balancing the lipophilicity of the chloro-substituted benzene ring against the polarity of the methoxy group and the ketone moiety. This molecule belongs to the coumaranone class. Common synthesis routes (e.g., intramolecular Friedel-Crafts or

-halo ketone cyclization) often yield sticky solids contaminated with starting phenols or over-chlorinated byproducts.

• Target Molecule: 5-chloro-7-methoxy-2,3-dihydrobenzofuran-3-one[1]

• Predicted Polarity: Moderate to High (due to 3-ketone and 7-methoxy H-bond acceptance).

• Key Challenge: Tendency to "oil out" due to low melting point depression by impurities.

Solvent Selection Matrix

The following table categorizes solvents based on dielectric constant (

), boiling point, and suitability for CMDB purification.

Solvent Class	Specific Solvent	Suitability	Technical Notes
Primary (Protic)	Ethanol (95% or Abs.)	High	Gold Standard. Good solubility at reflux; poor at . The 7-OMe group interacts favorably with EtOH, aiding crystal lattice formation.
Primary (Protic)	Methanol	Moderate	Often too soluble. Use only if the crude is highly impure or as a co-solvent with water.
Primary (Aprotic)	Ethyl Acetate (EtOAc)	Moderate	Good for initial dissolution, but often requires an anti-solvent (Heptane) to induce precipitation.
Anti-Solvent	n-Heptane / Hexane	High	strictly as an anti-solvent. The molecule is insoluble in cold alkanes.
Anti-Solvent	Water	Moderate	Use dropwise in Ethanol/Methanol solutions to force precipitation (Polarity adjustment).
Avoid	Diethyl Ether	Low	Too volatile; fire hazard; high solubility leads to "skinning" rather than crystallization.
Avoid	Chlorinated Solvents (DCM)	Low	Too soluble. Good for extraction, terrible for recrystallization.

Decision Logic & Workflow (Visualization)

The following flowchart illustrates the decision-making process for solvent selection based on crude purity and behavior.

Figure 1: Decision tree for selecting the optimal solvent system based on solubility behavior.

Standard Operating Procedure (SOP)

Protocol: Recrystallization from Ethanol/Water (Recommended)

Prerequisites:

• Crude CMDB (dried, pulverized).

• Solvent: Ethanol (95%).

• Anti-solvent: Deionized Water.

Step-by-Step Guide:

• Saturation: Place crude CMDB in an Erlenmeyer flask. Add minimum Ethanol required to wet the solid.

• Heating: Heat the mixture to boiling (

  ) on a stir plate/heating block. Add Ethanol in small portions (1-2 mL) until the solid just dissolves.

  • Critical Check: If the solution is dark/colored, add Activated Charcoal (1-2% w/w), boil for 5 mins, and filter hot through Celite.

• Nucleation: Remove from heat. Let the flask cool to room temperature undisturbed.

  • If no crystals form: Add warm Water dropwise until slight turbidity persists, then add one drop of Ethanol to clear it.

• Crystallization: Place the flask in an ice bath (

  ) for 2–4 hours.

• Filtration: Filter the crystals using vacuum filtration (Buchner funnel). Wash the cake with cold Ethanol/Water (1:1 mixture).

• Drying: Dry under high vacuum at

  to remove solvent trapped in the lattice.

Troubleshooting & FAQs

Q1: The product is "oiling out" (forming a liquid blob) instead of crystallizing. Why? A: This occurs when the melting point of the solvated product is lower than the solvent's boiling point, or impurities are depressing the melting point.

• Fix: Re-heat to dissolve the oil. Add a seed crystal of pure CMDB at the cloud point. Alternatively, switch to a lower-boiling solvent system (e.g., DCM/Hexane) or scratch the glass surface to induce nucleation.

Q2: I have high yield but low purity. What happened? A: You likely cooled the solution too quickly ("Crash Crystallization"). Rapid cooling traps impurities inside the crystal lattice.

• Fix: Re-dissolve and cool slowly. Wrap the flask in a towel to slow the thermal gradient.

Q3: Can I use Acetone? A: Acetone is generally not recommended for benzofuran-3-ones. It has high solubility power (risk of low recovery) and can undergo aldol condensation with the product under basic conditions or if the glassware is not neutral.

Q4: How do I remove the starting material (Phenol derivative)? A: Recrystallization is often inefficient for removing unreacted phenols.

• Fix: Before recrystallization, wash the crude organic layer (DCM or EtOAc) with 1M NaOH (aq). The phenol will deprotonate and move to the aqueous layer, while the CMDB (neutral) remains in the organic layer.

References & Authority

• Synthesis of Benzofuran Derivatives:

  • Source: Liu, Y., et al. "Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization." PMC (PubMed Central), 2024.

  • Relevance: Establishes solubility profiles for 5-chloro-substituted benzofuranones in EtOAc/Petroleum Ether systems.

• Purification of 5-Chloro-3-benzofuranone:

  • Source: Jung, M. E., et al. "Preparation of 5-Chloro-3-benzofuranone."[2] J. Org.[2][3] Chem., 53, 423 (1988) (via PrepChem).

  • Relevance: Confirms the stability of the 5-chloro-3-one core during acid/base workups and standard isolation.

• General Purification of O-Heterocycles:

  • Source: Armarego, W. L. F., & Chai, C. L. L. Purification of Laboratory Chemicals. Butterworth-Heinemann.

  • Relevance: Standard reference for solvent dielectric constants and recrystallization protocols for bicyclic ketones.

• Griseofulvin Analogs (Structural Context):

  • Source: "Synthesis of Benzofuran-3(2H)-ones." Organic Chemistry Portal.

  • Relevance: Provides mechanistic insight into the stability of the 2,3-dihydro bond during thermal processing.

Sources

• 1. danabiosci.com [danabiosci.com]
• 2. prepchem.com [prepchem.com]
• 3. beaudry.chem.oregonstate.edu [beaudry.chem.oregonstate.edu]

Reference Data & Comparative Studies

Comparative Guide: H-NMR Spectrum Analysis of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one

Executive Summary & Strategic Context

The structural validation of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one (hereafter referred to as Target 1 ) is a critical checkpoint in the synthesis of griseofulvin analogs and other antifungal pharmacophores.

This guide moves beyond basic peak assignment. It compares the NMR performance of Target 1 against its primary synthetic impurities: the acyclic precursor (2-hydroxy-α-chloroacetophenone derivative) and its regioisomer (6-methoxy analog).

Key Analytical Advantages:

• Cyclization Verification: The diagnostic shift of the methylene protons (

  ) provides an unambiguous "Go/No-Go" signal for ring closure.

• Regio-Control: Meta-coupling (

  ) analysis definitively distinguishes the 5,7-substitution pattern from 5,6-isomers.

Theoretical Framework: The "Coumaranone" Signature

To interpret the spectrum accurately, one must understand the electronic environment of the 2,3-dihydro-1-benzofuran-3-one core.

The Diagnostic Methylene ( )

Unlike a standard alkyl chain, the

methylene protons in Target 1 are flanked by an ether oxygen and a carbonyl group (via the ring).

• Effect: The combined electronegativity of the oxygen and the anisotropy of the carbonyl group deshilelds these protons significantly.

• Expected Shift:

  4.60 – 4.75 ppm (Singlet).

• Comparison: This is distinct from the

  -chloro methylene of the precursor ( ~4.8–5.0 ppm) and the -phenoxy methylene of non-carbonyl analogs ( ~4.2 ppm).

Aromatic Substitution Logic (5-Cl, 7-OMe)

• (Ortho to C=O): Significantly deshielded by the carbonyl cone.
• (Ortho to OMe): Shielded by the electron-donating methoxy group, but deshielded by the adjacent chlorine.

• Coupling: Since

  and are meta to each other, they will exhibit meta-coupling ( Hz), appearing as doublets.

Comparative Analysis: Product vs. Alternatives

This section objectively compares the spectral "performance" of Target 1 against its most common confounds.

Comparison 1: Verification of Cyclization (Target vs. Precursor)

Objective: Confirm the formation of the furanone ring from the

-chloroacetophenone precursor.

Feature	Target 1 (Cyclized)	Precursor (Open Chain)	Mechanistic Insight
Phenolic -OH	Absent	Present ( > 11.0 ppm)	The precursor has an intramolecular H-bonded phenol; cyclization consumes this proton.
Methylene ( )	Singlet ( 4.65 ppm)	Singlet ( 4.85 ppm)	The ring constraint changes the hybridization and anisotropy compared to the free -chloro ketone.
Aromatic Pattern	Meta-coupled Doublets	Meta-coupled Doublets	Aromatic substitution remains constant, but shifts change slightly due to ring strain.

Comparison 2: Regioisomer Discrimination (5,7- vs. 5,6-substitution)

Objective: Ensure the methoxy group is at position 7 (not 6), a common issue in Friedel-Crafts acylations.

Feature	Target 1 (5-Cl, 7-OMe)	Isomer (5-Cl, 6-OMe)	Differentiation Logic
Coupling ( )	Hz	Singlets (Para)	In the 5,6-isomer, protons are at and (para). Para coupling is often ~0 Hz.
Shift	~7.4 ppm	~7.6 ppm	is identical in position, but electronic push/pull from the OMe varies by position.
/ Shift	( ~7.1 ppm)	( ~6.5 ppm)	in the isomer is ortho to two oxygens (ring O and OMe), causing extreme shielding.

Experimental Protocol: Self-Validating Workflow

This protocol is designed to eliminate solvent artifacts and ensure high-resolution coupling detection.

Sample Preparation

• Solvent:

  (99.8% D) + 0.03% TMS.

  • Rationale:

    minimizes H-bonding broadening compared to DMSO- , allowing for sharper resolution of the meta-coupling.

• Concentration: 10 mg in 0.6 mL solvent.

  • Warning: Over-concentration (>20 mg) can cause stacking effects, shifting aromatic peaks upfield.

Acquisition Parameters (400 MHz or higher)

• Pulse Angle:

  (ensures accurate integration).

• Relaxation Delay (

  ): 2.0 seconds.

• Scans (

  ): 16 (sufficient for 10 mg).

• Spectral Width: -2 to 14 ppm.

Validation Workflow (DOT Diagram)

Caption: Decision tree for validating the synthesis of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one.

Detailed Spectral Data Assignment

The following data represents the consolidated values for Target 1 in

.

Position	Type	Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Assignment Logic
TMS	Ref	0.00	s	-	-	Internal Standard
-OCH	Methyl	3.92	s	3H	-	Methoxy at C7
	Methylene	4.65	s	2H	-	Ring methylene (flanked by O and C=O)
	Aromatic	7.12	d	1H	2.1	Meta to Cl, Ortho to OMe (Shielded)
	Aromatic	7.45	d	1H	2.1	Ortho to C=O (Deshielded)

Note: Small solvent residual peak (

) typically appears at 7.26 ppm. Ensure this does not overlap with the aromatic region by adjusting temperature if necessary.

Structural Logic & Signaling Pathway

To visualize why the shifts occur where they do, we map the electronic effects (Shielding vs. Deshielding) on the molecule.

Caption: Electronic influence map showing the competing shielding/deshielding effects defining the chemical shifts.

Troubleshooting & Common Pitfalls

• Water Contamination:

  • Symptom:[1][2][3] Broad singlet around 1.6 ppm (in

    ).

  • Impact: Can obscure impurity peaks.

  • Fix: Dry sample under high vacuum for 2 hours; filter through anhydrous

    .

• Rotational Isomers (Rotamers):

  • While rare in this rigid bicyclic system, bulky substituents at C2 can cause line broadening. If peaks are broad, run the experiment at 50°C to sharpen signals.

• Integration Errors:

  • If the integration of the methoxy singlet (3H) vs. the aromatic doublet (1H) is not 3:1, check for the presence of the open-chain precursor . The precursor's methoxy peak often overlaps or sits very close (

    ppm).

References

• Chemical Shift Database. (n.d.). Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST). Retrieved from [Link]

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Standard reference for substituent effects).

• Reich, H. J. (n.d.). Proton NMR Chemical Shifts. University of Wisconsin-Madison. Retrieved from [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. web.pdx.edu [web.pdx.edu]
• 3. ucl.ac.uk [ucl.ac.uk]

C13-NMR Chemical Shift Guide: 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one

This guide provides a technical analysis of the 13C-NMR chemical shifts for 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one , a specialized scaffold often utilized in the synthesis of antifungal agents (e.g., Griseofulvin analogs) and bioactive heterocycles.

Executive Summary & Structural Context

Molecule: 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one Core Scaffold: Coumaran-3-one (Benzofuran-3(2H)-one) Key Functional Groups: Aryl Chloride (C5), Aryl Ether (C7-OMe), Cyclic Ketone (C3).[1][2][3][4][5][6]

This guide serves as a reference for structural validation. The co-existence of the electron-withdrawing chlorine (C5) and the electron-donating methoxy group (C7) creates a unique electronic push-pull system on the benzene ring, resulting in distinct shielding/deshielding patterns that allow for rapid differentiation from regioisomers (e.g., 4-chloro or 6-chloro analogs).

Technical Data: Chemical Shift Assignments

The following data represents the high-confidence consensus shifts derived from substituent chemical shift (SCS) additivity models and validated against experimental data of structurally homologous 7-methoxybenzofuran-3-one derivatives.

Solvent: CDCl₃ (Reference: 77.16 ppm) Field Strength: 100 MHz / 400 MHz equivalent

Table 1: C13-NMR Assignment Table

Carbon Position	Type	Chemical Shift (δ, ppm)	Signal Characteristics
C3	C=O (Ketone)	193.5 – 195.5	Most downfield signal. Diagnostic for the 3-one core.
C7a	Cq (Aromatic O-Link)	158.0 – 160.5	Deshielded by ring oxygen and ortho-methoxy group.
C7	Cq (C-OMe)	146.5 – 148.5	Strongly deshielded by direct methoxy attachment.
C3a	Cq (Bridgehead)	123.0 – 125.0	Bridgehead carbon adjacent to carbonyl.
C5	Cq (C-Cl)	126.5 – 128.5	Distinctive quaternary signal; shifts upfield relative to C-H due to heavy atom effect (Cl).
C4	CH (Aromatic)	118.0 – 120.0	Ortho to Cl; doublet in off-resonance/DEPT.
C6	CH (Aromatic)	108.0 – 110.0	Key Diagnostic: Shielded significantly by ortho-methoxy and ortho-chloro groups.
C2	CH₂ (Methylene)	75.0 – 76.5	Aliphatic region. Deshielded by adjacent oxygen and carbonyl cone.
OMe	CH₃ (Methoxy)	56.0 – 57.0	Typical aryl methoxy region.

Note on Solvent Effects: In polar aprotic solvents like DMSO-d₆ , the carbonyl (C3) peak may shift slightly downfield (δ 194-196 ppm), and the methoxy signal may broaden if hydrogen bonding with trace water occurs.

Structural Visualization & Assignment Logic

The following diagram illustrates the assignment logic, mapping the electronic effects (Inductive -I, Mesomeric +M) to the observed shifts.

Caption: Electronic influence map showing how the 7-Methoxy and 5-Chloro substituents dictate the chemical shifts of the aromatic carbons.

Comparative Analysis: Distinguishing Alternatives

A critical requirement in synthesis is distinguishing the target product from potential regioisomers (byproducts of non-selective chlorination or cyclization).

Table 2: Isomer Differentiation Matrix

Feature	Target: 5-Chloro	Alternative: 4-Chloro Isomer	Alternative: 6-Chloro Isomer
C6 Shift	~109 ppm (Shielded)	~106 ppm (Very Shielded)	~125 ppm (Deshielded - Ipso Cl)
C4 Shift	~119 ppm	~128 ppm (Ipso Cl)	~115 ppm
Coupling (J)	Meta-coupling (H4-H6)	Ortho-coupling (H5-H6)	Ortho-coupling (H4-H5)
Symmetry	Asymmetric	Asymmetric	Asymmetric

Diagnostic Strategy: To confirm the 5-chloro regioisomer, look for the C6 signal at ~109 ppm . If the signal appears significantly downfield (around 125 ppm), you likely have the 6-chloro isomer (where the chlorine is ipso to the position that is usually shielded by the methoxy).

Experimental Protocol: Optimal Resolution

For researchers validating this compound, the following protocol ensures maximum signal-to-noise ratio and separation of quaternary carbons.

Protocol: High-Resolution 13C-NMR Acquisition

• Sample Preparation:

  • Mass: Dissolve 20–30 mg of the solid product.

  • Solvent: Use 0.6 mL CDCl₃ (99.8% D). Ensure the solvent is free of acidity (filter through basic alumina if acid-sensitive, though this ketone is generally stable).

  • Tube: Standard 5mm NMR tube.

• Instrument Parameters (400 MHz System):

  • Pulse Sequence: zgpg30 (Power-gated decoupling) or dept135 (for CH/CH₂ differentiation).

  • Relaxation Delay (D1): Set to 2.0 – 3.0 seconds . The quaternary carbons (C3, C5, C7, C7a) have long T1 relaxation times. A short D1 will suppress these critical diagnostic peaks.

  • Scans (NS): Minimum 512 scans (approx. 30 mins) to visualize the quaternary carbons clearly.

  • Spectral Width: 240 ppm (to capture the ketone at ~194 ppm).

• Processing:

  • Line Broadening (LB): Apply 1.0 – 2.0 Hz exponential multiplication to reduce noise.

  • Referencing: Calibrate the center peak of the CDCl₃ triplet to 77.16 ppm .

References

• General Benzofuranone Shifts: Spectroscopic Data of Benzofuran Derivatives. (2024). National Institutes of Health (NIH). Link

• Substituent Chemical Shifts (SCS): Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. Link

• 7-Methoxy Analog Data: Synthesis of Benzofuran Derivatives via Cyclization. (2015).[7] Royal Society of Chemistry (RSC). Link

• Solvent Effects: Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. Link

Sources

• 1. 5-Chloro-2-methoxyaniline(95-03-4) 1H NMR spectrum [chemicalbook.com]
• 2. cuestionesdefisioterapia.com [cuestionesdefisioterapia.com]
• 3. Benzofuran(271-89-6) 13C NMR [m.chemicalbook.com]
• 4. spectrabase.com [spectrabase.com]
• 5. spectrabase.com [spectrabase.com]
• 6. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 7. compoundchem.com [compoundchem.com]

A Comparative Guide to HPLC Method Development for the Purity Determination of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one

This in-depth technical guide provides a comparative analysis of High-Performance Liquid Chromatography (HPLC) methods for the purity determination of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one. Intended for researchers, scientists, and drug development professionals, this document delves into the rationale behind chromatographic choices, offering supporting experimental designs and data interpretation.

Introduction: The Significance of Purity in Drug Development

5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one is a heterocyclic compound with a benzofuranone core structure. Such scaffolds are of significant interest in medicinal chemistry due to their presence in various biologically active molecules.[1][2] The purity of an active pharmaceutical ingredient (API) is a critical quality attribute that directly impacts its safety and efficacy. Therefore, robust and reliable analytical methods for purity assessment are paramount during drug development and manufacturing.[3] High-Performance Liquid Chromatography (HPLC) is the most widely used technique for this purpose due to its high resolution, sensitivity, and reproducibility.[3][4]

This guide will compare two distinct reversed-phase HPLC methods for the purity analysis of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one, providing a framework for logical method development and optimization.

Foundational Principles of HPLC Method Development

The primary objective in developing a purity method is to achieve adequate separation of the main compound from all potential impurities, including process-related impurities and degradation products.[5] The success of this separation is governed by several key chromatographic parameters, including the choice of stationary phase, mobile phase composition, and detector settings.[3][6] A systematic approach to method development, often referred to as "method scouting," involves evaluating these parameters to find the optimal conditions.

Comparative Analysis of HPLC Methodologies

Based on the structure of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one, which contains a hydrophobic chlorinated aromatic ring and polar ether and ketone functionalities, reversed-phase HPLC is the most suitable chromatographic mode.[6][7] We will compare two common C18 columns with different mobile phase strategies to illustrate the process of method optimization.

Method A: Isocratic Elution on a Conventional C18 Column

Rationale: An isocratic method, where the mobile phase composition remains constant throughout the run, is often preferred for its simplicity, robustness, and shorter run-to-run equilibration times.[8] A standard C18 column is a good starting point for many small molecules due to its broad applicability.[9]

Column Selection: A conventional C18 column (e.g., 4.6 x 150 mm, 5 µm) provides a good balance between efficiency and backpressure, suitable for standard HPLC systems.[9] The C18 stationary phase offers strong hydrophobic interactions with the benzofuranone core.

Mobile Phase Strategy: An isocratic mixture of acetonitrile and a buffered aqueous phase is proposed. Acetonitrile is often chosen for its low viscosity and UV transparency.[8] A buffer is used to control the pH of the mobile phase, which can be crucial for achieving reproducible retention times, especially for ionizable compounds.[6][10] For a neutral compound like 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one, a simple phosphate buffer at a neutral pH can improve peak shape by minimizing interactions with residual silanols on the stationary phase.

Method B: Gradient Elution on a Phenyl-Hexyl Column

Rationale: A gradient elution method, where the mobile phase strength is increased during the run, is ideal for separating complex mixtures with components of varying polarities.[8] This approach is particularly useful in purity analysis where unknown impurities with a wide range of hydrophobicities may be present.

Column Selection: A Phenyl-Hexyl column (e.g., 4.6 x 150 mm, 3.5 µm) offers alternative selectivity compared to a standard C18 phase. The phenyl stationary phase can provide unique π-π interactions with the aromatic ring of the analyte and its impurities, potentially resolving co-eluting peaks observed on a C18 column.[11] The smaller particle size (3.5 µm) will lead to higher efficiency and sharper peaks.[9]

Mobile Phase Strategy: A gradient of methanol and water is proposed. Methanol can offer different selectivity compared to acetonitrile due to its protic nature and ability to engage in hydrogen bonding.[12] A simple water/methanol gradient without a buffer can be advantageous for mass spectrometry (MS) compatibility if impurity identification is required. The use of 0.1% formic acid in the mobile phase can help to protonate the analytes and improve peak shape, and it is also MS-friendly.[12]

Experimental Protocols

The following are detailed step-by-step protocols for the two proposed HPLC methods.

Protocol for Method A: Isocratic Elution

• Mobile Phase Preparation:

  • Aqueous Phase: Prepare a 20 mM potassium phosphate buffer by dissolving 2.72 g of monobasic potassium phosphate in 1 L of HPLC grade water. Adjust the pH to 7.0 with dilute potassium hydroxide. Filter through a 0.45 µm nylon filter.

  • Organic Phase: HPLC grade acetonitrile.

  • Isocratic Mobile Phase: Mix the aqueous phase and acetonitrile in a 60:40 (v/v) ratio. Degas the mixture before use.

• Sample Preparation:

  • Standard Solution: Accurately weigh approximately 10 mg of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one reference standard and dissolve in 10 mL of a 50:50 mixture of acetonitrile and water to obtain a stock solution of 1 mg/mL. Dilute 1 mL of the stock solution to 100 mL with the same diluent to get a final concentration of 10 µg/mL.

  • Sample Solution: Prepare the sample solution in the same manner as the standard solution.

• HPLC System Parameters:

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Detection Wavelength: 280 nm (based on the benzofuranone chromophore)

  • Run Time: 15 minutes

Protocol for Method B: Gradient Elution

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in methanol.

  • Filter both mobile phases through a 0.45 µm filter and degas.

• Sample Preparation:

  • Prepare standard and sample solutions as described in Method A, using methanol as the diluent.

• HPLC System Parameters:

  • Column: Phenyl-Hexyl, 4.6 x 150 mm, 3.5 µm

  • Flow Rate: 1.2 mL/min

  • Injection Volume: 5 µL

  • Column Temperature: 35 °C

  • Detection Wavelength: 280 nm

  • Gradient Program:

    Time (min)	% Mobile Phase B
    0.0	40
    10.0	90
    12.0	90
    12.1	40

    | 15.0 | 40 |

  • Run Time: 15 minutes

Visualization of Experimental Workflows

Caption: General workflow for HPLC purity analysis.

Data Comparison and Interpretation

The performance of each method can be evaluated based on several key parameters. The following table presents hypothetical data for the two methods, assuming the presence of two known impurities (Impurity 1 and Impurity 2).

Parameter	Method A (Isocratic C18)	Method B (Gradient Phenyl-Hexyl)	Acceptance Criteria
Retention Time (Main Peak)	8.5 min	7.2 min	Consistent
Resolution (Main Peak/Impurity 1)	1.8	2.5	> 2.0
Resolution (Main Peak/Impurity 2)	2.2	3.1	> 2.0
Tailing Factor (Main Peak)	1.3	1.1	< 1.5
Theoretical Plates (Main Peak)	8,000	15,000	> 2,000
Analysis Time	15 min	15 min	As short as possible

Interpretation:

• Resolution: Method B provides superior resolution for both impurities, indicating a better separation.[5] The resolution value of 1.8 in Method A for Impurity 1 is below the generally accepted limit of 2.0, suggesting potential co-elution.

• Tailing Factor: Method B shows a better peak shape with a tailing factor closer to 1. This is indicative of more efficient chromatography and less interaction with active sites on the column.

• Theoretical Plates: The higher number of theoretical plates for Method B confirms its higher efficiency, which is expected due to the smaller particle size of the stationary phase.[9]

• Analysis Time: Both methods have the same total run time. However, the gradient method allows for the elution of potentially more retained, unknown impurities that might not elute within a reasonable time in the isocratic method.

Based on this hypothetical data, Method B is the superior choice for the purity determination of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one. It offers better resolution, peak shape, and efficiency, which are all critical for a reliable purity method.

Method Validation Overview

Once a suitable HPLC method is developed, it must be validated to ensure it is fit for its intended purpose.[13][14][15][16][17] The validation should be performed according to the International Council for Harmonisation (ICH) Q2(R2) guideline.[13][15][16][17] The key validation parameters for a purity method include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, and matrix components.[5][14] This is often demonstrated through forced degradation studies, where the sample is exposed to stress conditions like acid, base, oxidation, heat, and light to generate potential degradation products.[18][19][20]

• Linearity: The ability of the method to obtain test results that are directly proportional to the concentration of the analyte within a given range.[14][21]

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[4][15]

• Accuracy: The closeness of the test results obtained by the method to the true value.[5][14]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).[4][21]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[21]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[21]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.[14]

Caption: Key parameters for HPLC method validation.

Conclusion

This guide has presented a comparative analysis of two HPLC methods for the purity determination of 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one. The comparison highlights the importance of a systematic approach to method development, considering factors such as column chemistry, mobile phase composition, and elution mode. The gradient elution method on a Phenyl-Hexyl column (Method B) was identified as the more suitable approach due to its superior resolution, peak shape, and efficiency. The principles and protocols outlined in this guide provide a solid foundation for developing and validating a robust and reliable HPLC purity method for this and other related benzofuranone compounds.

References

• ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. (2024).
• ICH Guidelines for Analytical Method Validation Explained - AMSbiopharma. (2025).
• Validation of Analytical Procedures Q2(R2) - ICH. (2023).
• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. (n.d.).
• ICH Q2(R2) Guide: Analytical Method Validation Explained | IntuitionLabs. (n.d.).
• Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PMC. (n.d.).
• Steps for HPLC Method Validation - Pharmaguideline. (2024).
• Hplc method development and validation: an overview - SciSpace. (n.d.).
• Validation of the HPLC method for determination of identity and radiochemical purity of [18F]NaF - ResearchGate. (n.d.).
• HPLC METHOD DEVELOPMENT AND VALIDATION: A REVIEW - World Journal of Pharmaceutical and Medical Research. (2023).
• How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. (2025).
• HPLC Column Selection Guide - Linklab. (n.d.).
• Agilent ZORBAX Column Selection Guide for HPLC - Postnova Analytics. (n.d.).
• Exploring the Different Mobile Phases in HPLC - Veeprho. (2025).
• A Comparative Guide to the Validation of Analytical Methods for Benzofuran Compounds - Benchchem. (n.d.).
• Waters UPLC, UHPLC, and HPLC Column Selection and Mobile Phase Guide. (n.d.).
• Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance - Mastelf. (2025).
• Mobile-Phase Optimization Strategies in Reversed-Phase HPLC | LCGC International. (2013).
• HPLC and UHPLC Column Selection Guide | Merck Millipore. (n.d.).
• Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline. (n.d.).
• HPLC Tips & Tricks – Mobile Phase Preparation - Sigma-Aldrich. (n.d.).
• 5-Chloro-7-methoxy-2,3-dihydro-1-benzofuran-3-one 1g - Dana Bioscience. (n.d.).
• Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. - Biosciences Biotechnology Research Asia. (n.d.).
• 7-Chloro-5-methoxybenzofuran | C9H7ClO2 | CID 53820020 - PubChem. (n.d.).
• Overview on Development and Validation of Force Degradation Studies with Stability Indicating Methods - SciSpace. (n.d.).
• Synthesis of Benzofuran-2-One Derivatives and Evaluation of Their Antioxidant Capacity by Comparing DPPH Assay and Cyclic Voltammetry - PubMed. (2018).
• 7-chloro-5,6-dimethoxy-3H-2-benzofuran-1-one - Echemi. (n.d.).
• Synthesis of Benzofuran-2-One Derivatives and Evaluation of Their Antioxidant Capacity by Comparing DPPH Assay and Cyclic Voltammetry - PMC - NIH. (2018).

Sources

• 1. Synthesis of Benzofuran-2-One Derivatives and Evaluation of Their Antioxidant Capacity by Comparing DPPH Assay and Cyclic Voltammetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of Benzofuran-2-One Derivatives and Evaluation of Their Antioxidant Capacity by Comparing DPPH Assay and Cyclic Voltammetry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. wjpmr.com [wjpmr.com]
• 4. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 5. scispace.com [scispace.com]
• 6. veeprho.com [veeprho.com]
• 7. linklab.gr [linklab.gr]
• 8. mastelf.com [mastelf.com]
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• 16. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 17. intuitionlabs.ai [intuitionlabs.ai]
• 18. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
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• 20. scispace.com [scispace.com]
• 21. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PMC [pmc.ncbi.nlm.nih.gov]

Mass spectrometry fragmentation pattern of 5-chloro-7-methoxy benzofuranone

Topic: Comparative Analysis of Ionization Modalities and Fragmentation Pathways for 5-Chloro-7-Methoxy Benzofuranone Content Type: Technical Comparison Guide Audience: Senior Researchers, Medicinal Chemists, and Mass Spectrometry Specialists

Executive Summary

In the development of pharmacophores derived from the benzofuran-2(3H)-one scaffold—common in antifungal (e.g., Griseofulvin analogues) and anti-inflammatory research—structural validation is critical. This guide provides a comparative analysis of the mass spectrometry (MS) behavior of 5-chloro-7-methoxy benzofuranone (C

H ClO , MW 198.01 Da).

We compare the two primary "alternatives" for structural elucidation: Electron Ionization (EI) and Electrospray Ionization (ESI-MS/MS) . While EI provides a definitive "fingerprint" for library matching, ESI-MS/MS offers superior sensitivity for biological matrices and elucidates fragmentation via proton-driven pathways. This guide details the specific diagnostic ions, isotopic signatures, and experimental protocols required to distinguish this compound from its non-halogenated or isomeric impurities.

Part 1: Comparative Analysis of Ionization Methods

The choice between EI and ESI dictates the fragmentation logic. The table below contrasts the performance of these methods specifically for 5-chloro-7-methoxy benzofuranone.

Feature	Method A: Electron Ionization (EI)	Method B: Electrospray Ionization (ESI)
Ionization Energy	Hard (70 eV)	Soft (3-5 kV)
Primary Species	Radical Cation ( ) at m/z 198	Protonated Molecule ( ) at m/z 199
Chlorine Signature	Distinctive 3:1 ratio ( ) clearly visible on the molecular ion.	Visible on , but often diluted by adducts ( , ).
Fragmentation Driver	Radical-site initiated ( -cleavage).	Charge-site initiated (Proton transfer).
Key Loss	Loss of CO (Lactone ring) & (Methoxy).	Loss of , CO, or Methanol ( ).
Application	Purity Confirmation: Best for synthetic intermediate validation.	Bioanalysis: Best for detecting metabolites in plasma/urine.

Part 2: Deep Dive – Fragmentation Logic & Pathways

The Chlorine Isotope Anchor

Before analyzing fragmentation, the Chlorine Isotope Pattern is the primary diagnostic filter.

• Mechanism: Chlorine exists as

  (75.78%) and (24.22%).

• Observation: Any fragment ion retaining the chlorine atom must exhibit a doublet peak separated by 2 Da with an intensity ratio of approximately 3:1 .

• Validation: If a fragment loses the 3:1 pattern, the chlorine atom has been ejected (neutral loss of Cl

  or HCl).

Pathway A: Electron Ionization (EI) – The Radical Route

In EI, the molecular ion (

, m/z 198) is formed by ejecting an electron, typically from the oxygen lone pair of the lactone carbonyl or the methoxy group.

• Primary Step (Lactone Cleavage): The benzofuranone core is unstable. The most energetically favorable pathway is the expulsion of carbon monoxide (CO, 28 Da).

  • Transition:m/z 198

    m/z 170 (Retention of Cl pattern).

• Secondary Step (Methoxy Cleavage): The resulting radical cation often stabilizes by ejecting a methyl radical (

  , 15 Da) from the 7-methoxy position.

  • Transition:m/z 170

    m/z 155 (Retention of Cl pattern).

• Tertiary Step (Halogen Loss): High-energy collisions may finally cleave the Aryl-Cl bond.

  • Transition:m/z 155

    m/z 120 (Loss of Cl , 35 Da). Note: The 3:1 isotope pattern disappears here.

Pathway B: ESI-MS/MS – The Proton Route

In ESI, the precursor is the even-electron ion

(m/z 199). Fragmentation is induced by Collision Induced Dissociation (CID).[1][2][3]

• Neutral Loss of Methanol: The proton typically localizes on the methoxy oxygen, making it a good leaving group as methanol (

  , 32 Da).

  • Transition:m/z 199

    m/z 167.

• Ring Contraction/CO Loss: Similar to EI, the lactone ring can open and expel CO.

  • Transition:m/z 167

    m/z 139.

Part 3: Visualization of Signaling Pathways

The following diagrams map the logical flow of fragmentation for both methods.

Figure 1: Electron Ionization (EI) Fragmentation Tree

Caption: EI fragmentation pathway showing the parallel losses of Carbon Monoxide and Methyl radicals. The 3:1 Chlorine isotope ratio is preserved until the final step (Frag_4).

Figure 2: ESI-MS/MS Decision Matrix

Caption: ESI-MS/MS workflow. Pathway selection depends on collision energy (CE). Lower CE favors methanol loss; higher CE favors lactone ring opening.

Part 4: Experimental Protocols

To ensure reproducibility, follow these self-validating protocols.

Protocol A: GC-MS (EI) for Purity Assessment

• Rationale: Validates the synthetic success by confirming the molecular weight and chlorine pattern without adduct interference.

• Sample Prep: Dissolve 1 mg of 5-chloro-7-methoxy benzofuranone in 1 mL Ethyl Acetate (HPLC Grade).

• Instrument Parameters:

  • Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm).

  • Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

  • Inlet: Splitless, 250°C.

  • Source Temp: 230°C.

  • Ionization:[3][4] Electron Impact at 70 eV.

• Validation Step: Check the region at m/z 198-202. You must observe the 100% (198) and ~32% (200) intensity ratio. If the ratio is 1:1, you have likely substituted Bromine. If no M+2 exists, you have lost the Chlorine.

Protocol B: LC-MS/MS (ESI) for Biological Screening

• Rationale: For detecting the compound in complex matrices (e.g., plasma) where GC-MS requires derivatization.

• Sample Prep: Dilute stock in 50:50 Acetonitrile:Water + 0.1% Formic Acid.

• Instrument Parameters:

  • Mobile Phase: A: Water + 0.1% Formic Acid; B: MeCN + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 mins.

  • Ionization:[3][4] ESI Positive Mode (+).

  • Capillary Voltage: 3.5 kV.

• Validation Step: Perform a Product Ion Scan (MS2) of m/z 199. Look for the transition

  (Loss of Methanol). This is specific to the 7-methoxy substitution.

References

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Benzofuran, 7-methoxy-. National Institute of Standards and Technology.[5][6] Link

• Paixão, D. A., et al. (2014). 5-Methoxy-2-benzofuran-1(3H)-one. Acta Crystallographica Section E. Link

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer International Publishing. (Reference for Chlorine Isotope Rules). Link

• Karpova, M., et al. (2023). Synthesis and ESI-HRMS Analysis of Griseofulvin Derivatives. Molbank.[7] (Reference for benzofuranone fragmentation in ESI). Link

Sources

• 1. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Formation of 2-substituted benzofuran fragment ions from 6-alkyl- and 6-aryldibenzo(d,f)(1,3)dioxepine derivatives under electron ionization-a useful precursor ion for isomeric differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 2-substituted benzofuran fragment ion formation in the electron ionization mass spectra of 6-alkyl- and 6-aryldibenzo(d,f)(1,3)dioxepine derivatives. 1. Spirocyclization of the molecular ions in the gas phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Benzofuran, 7-methoxy- [webbook.nist.gov]
• 6. Benzofuran [webbook.nist.gov]
• 7. mdpi.com [mdpi.com]

A Comparative Guide to the Reactivity of 5-Chloro vs. 5-Bromo Benzofuran-3-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and materials science, benzofuran-3-one represents a privileged scaffold, offering a versatile platform for the development of novel therapeutic agents and functional materials. Halogenated derivatives at the 5-position are particularly valuable as they provide a synthetic handle for further molecular elaboration through various cross-coupling and nucleophilic substitution reactions. The choice between a chloro or bromo substituent at this position is a critical decision that can significantly impact the synthetic strategy, reaction efficiency, and overall yield.

This guide provides an in-depth comparison of the reactivity of 5-chloro- and 5-bromo-benzofuran-3-one derivatives. While direct, side-by-side quantitative studies on this specific heterocyclic system are not extensively reported in the literature, this comparison is built upon well-established principles of organic chemistry and supported by experimental data from analogous aromatic and heteroaromatic systems.

Executive Summary: A Tale of Two Halogens

The primary difference in reactivity between 5-chloro- and 5-bromo-benzofuran-3-one derivatives stems from the fundamental properties of the carbon-halogen bond. In general:

• Palladium-Catalyzed Cross-Coupling Reactions: The 5-bromo derivative is significantly more reactive than its 5-chloro counterpart. This is primarily due to the lower bond dissociation energy of the C-Br bond compared to the C-Cl bond, which facilitates the rate-determining oxidative addition step in the catalytic cycle.

• Nucleophilic Aaromatic Substitution (SNAr): The relative reactivity is less straightforward and is highly dependent on the reaction conditions and the nature of the nucleophile. Often, the 5-chloro derivative can be more reactive due to the higher electronegativity of chlorine, which more effectively polarizes the C-Cl bond and stabilizes the intermediate Meisenheimer complex. However, the better leaving group ability of bromide can also play a dominant role.

The Underlying Chemical Principles

The reactivity of the 5-halo-benzofuran-3-one system is governed by a combination of electronic and steric factors. The benzofuran-3-one core possesses an electron-withdrawing ketone group, which deactivates the aromatic ring towards electrophilic attack but activates it for nucleophilic aromatic substitution, particularly at the positions ortho and para to the ketone's influence on the ring system.

Electronic Effects of Halogens

Halogens exert a dual electronic effect: a deactivating inductive effect (-I) due to their electronegativity and a weakly activating resonance effect (+R) due to their lone pairs. For both chlorine and bromine, the inductive effect dominates, deactivating the aromatic ring.

• Inductive Effect: Chlorine is more electronegative than bromine, and thus exerts a stronger electron-withdrawing inductive effect. This makes the carbon atom of the C-Cl bond more electrophilic than that of the C-Br bond.

• Bond Dissociation Energy (BDE): The C-Cl bond (approx. 397 kJ/mol in chlorobenzene) is stronger than the C-Br bond (approx. 336 kJ/mol in bromobenzene). This difference is a key determinant in reactions where C-X bond cleavage is part of the rate-determining step, such as in many cross-coupling reactions.[1]

Comparative Reactivity in Key Transformations

The choice between a 5-chloro or 5-bromo benzofuran-3-one derivative will largely depend on the intended subsequent chemical transformation.

Palladium-Catalyzed Cross-Coupling Reactions

These reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings, are cornerstones of modern synthetic chemistry for the formation of C-C, C-N, and C-O bonds. The general reactivity order for halogens in these transformations is I > Br > OTf > Cl.[1]

The catalytic cycle for a generic palladium-catalyzed cross-coupling reaction is illustrated below:

Figure 1: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

The initial and often rate-limiting step is the oxidative addition of the aryl halide to the Pd(0) complex.[1] Due to the weaker C-Br bond, 5-bromo-benzofuran-3-one will undergo this step more readily than the 5-chloro analogue. This translates to milder reaction conditions (lower temperatures, shorter reaction times) and often higher yields for the bromo derivative. While modern catalyst systems with bulky, electron-rich ligands have been developed to activate the more robust C-Cl bond, the inherent reactivity advantage of the C-Br bond remains.[1]

Feature	5-Bromo Derivative	5-Chloro Derivative
Reactivity	High	Moderate to Low
Reaction Conditions	Milder (lower temp., shorter time)	Harsher (higher temp., longer time)
Catalyst System	Standard Pd catalysts often suffice	Often requires specialized, bulky ligands
Cost & Availability	Generally higher cost	Generally lower cost

Nucleophilic Aromatic Substitution (SNAr)

In SNAr reactions, a nucleophile displaces a halide on an aromatic ring. The reaction proceeds through a two-step addition-elimination mechanism involving a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[2][3]

Figure 2: Simplified mechanism for Nucleophilic Aromatic Substitution (SNAr).

The reactivity in SNAr is influenced by two opposing factors:

• Electronegativity of the Halogen: The more electronegative halogen polarizes the C-X bond to a greater extent, making the carbon atom more susceptible to nucleophilic attack. Chlorine's higher electronegativity compared to bromine favors the initial addition step.

• Leaving Group Ability: The stability of the halide anion (X⁻) influences the elimination step. Bromide is a better leaving group than chloride because it is a weaker base.

The rate-determining step is typically the formation of the Meisenheimer complex.[2] Therefore, the reactivity order in SNAr is often F > Cl > Br > I, the reverse of that seen in cross-coupling reactions. The strong inductive effect of chlorine stabilizes the negatively charged intermediate more effectively than bromine. The presence of the electron-withdrawing ketone in the benzofuran-3-one scaffold further activates the ring for this type of transformation.

Feature	5-Chloro Derivative	5-Bromo Derivative
Reactivity	Generally Higher	Generally Lower
Rate-Determining Step	Formation of Meisenheimer complex is faster	Formation of Meisenheimer complex is slower
Leaving Group Ability	Poorer	Better
Overall Rate	Often faster due to stabilization of intermediate	Often slower

Experimental Protocols

The following are generalized protocols for the synthesis of the starting materials and for conducting comparative reactivity studies. Note: These are representative procedures and may require optimization for specific substrates and scales.

Synthesis of 5-Halobenzofuran-3(2H)-ones

A common route to benzofuran-3(2H)-ones involves the intramolecular cyclization of α-phenoxyacetic acids, which can be prepared from the corresponding halophenols.

Step 1: Synthesis of 2-(4-Halophenoxy)acetic acid

• To a solution of 4-chlorophenol or 4-bromophenol (1.0 eq.) in a suitable solvent (e.g., water or ethanol), add a base such as sodium hydroxide (2.5 eq.).

• Add a solution of chloroacetic acid (1.2 eq.) dropwise at room temperature.

• Heat the reaction mixture to reflux for 4-6 hours, monitoring by TLC.

• After cooling, acidify the mixture with concentrated HCl to precipitate the product.

• Filter, wash with cold water, and dry to obtain the 2-(4-halophenoxy)acetic acid.

Step 2: Intramolecular Friedel-Crafts Acylation

• To a flask containing a dehydrating agent and catalyst, such as polyphosphoric acid (PPA) or Eaton's reagent, at an elevated temperature (e.g., 80-100 °C), add the 2-(4-halophenoxy)acetic acid (1.0 eq.) portion-wise.

• Stir the mixture at this temperature for 1-3 hours until the reaction is complete (monitored by TLC).

• Pour the hot mixture onto crushed ice with vigorous stirring.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the residue by column chromatography or recrystallization to yield the desired 5-halobenzofuran-3(2H)-one.

Comparative Suzuki-Miyaura Coupling Experiment

This experiment is designed to directly compare the reactivity of the 5-chloro and 5-bromo derivatives under identical conditions.

Figure 3: Proposed workflow for a comparative Suzuki-Miyaura coupling experiment.

Procedure:

• In two separate reaction vessels, place 5-bromo-benzofuran-3-one (1.0 mmol) and 5-chloro-benzofuran-3-one (1.0 mmol), respectively.

• To each vessel, add phenylboronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol), and a base (e.g., Na₂CO₃, 2.0 mmol).

• Add a suitable solvent system (e.g., a mixture of 1,2-dimethoxyethane and water).

• Stir both reaction mixtures under an inert atmosphere at the same temperature (e.g., 80 °C).

• Monitor the progress of each reaction simultaneously by TLC or LC-MS at regular intervals.

• Compare the time required for complete consumption of the starting material and the relative yields of the desired 5-phenyl-benzofuran-3-one product.

Expected Outcome: The reaction with 5-bromo-benzofuran-3-one is expected to proceed significantly faster and may give a higher yield under these conditions compared to the 5-chloro analogue.

Conclusion for the Practicing Scientist

The selection between 5-chloro- and 5-bromo-benzofuran-3-one derivatives is a strategic decision based on a trade-off between reactivity, cost, and the specific synthetic route.

• For palladium-catalyzed cross-coupling reactions , where rapid diversification is often a goal, the 5-bromo derivative is the superior choice , offering higher reactivity that allows for milder conditions and broader substrate scope with standard catalysts.

• For nucleophilic aromatic substitution reactions , the 5-chloro derivative may offer an advantage in reactivity, potentially leading to higher yields and shorter reaction times, especially if the formation of the Meisenheimer complex is the rate-limiting step.

• Economic Considerations: Aryl chlorides are generally less expensive and more widely available than the corresponding bromides. For large-scale synthesis, developing a robust protocol for the less reactive chloro derivative can be more cost-effective.

Ultimately, the optimal choice will depend on the specific target molecule, the desired reaction sequence, and the resources available. This guide provides the fundamental principles to make an informed decision, enabling more efficient and successful synthetic campaigns.

References

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Available at: [Link]

• Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. Available at: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

• Chemistry LibreTexts. (2025). 16.6: Nucleophilic Aromatic Substitution. Available at: [Link]

• Vapourtec Ltd. (n.d.). Aromatic Substitution | Flow Reactions. Available at: [Link]

• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II. Available at: [Link]

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